1-Ethyl-4-(pentyloxy)benzene

Core Science & Biosynthesis

1-Ethyl-4-(pentyloxy)benzene CAS number 1209228-43-2

CAS Number: 1209228-43-2 Chemical Formula: C₁₃H₂₀O Molecular Weight: 192.30 g/mol [1]

Executive Summary

1-Ethyl-4-(pentyloxy)benzene is a para-substituted aromatic ether characterized by a lipophilic pentyl chain and a short ethyl tail.[1] Belonging to the class of alkyl-alkoxybenzenes, this molecule serves as a critical intermediate in the synthesis of liquid crystal (LC) mesogens and functional organic materials.[1] Its structural anisotropy—provided by the linear alkoxy chain—makes it an ideal "tail" component for tuning the viscosity, phase transition temperatures, and dielectric anisotropy of nematic liquid crystal mixtures.

This guide details the synthesis, purification, and characterization of 1-Ethyl-4-(pentyloxy)benzene, prioritizing high-purity methodologies suitable for electronic-grade applications.[1]

Part 1: Molecular Architecture & Physicochemical Profile[1]

The molecule features an electron-donating alkoxy group para to an alkyl group.[1] This 1,4-substitution pattern is essential for maintaining the linearity required for liquid crystalline behavior.[1]

Predicted & Observed Properties

Property	Value / Description	Relevance
Physical State	Colorless Liquid (at STP)	Fluidity allows use as a reactive solvent or viscosity modifier.[1]
Boiling Point	~285–290 °C (atm); ~135 °C (10 mmHg)	High boiling point requires vacuum distillation for purification.[1]
LogP (Octanol/Water)	4.5 – 4.8 (Predicted)	Highly lipophilic; excellent solubility in organic solvents (Hexane, DCM).[1]
Refractive Index ( )	~1.50 – 1.51	Critical for optical anisotropy in LC formulations.[1]
Density	~0.92 g/cm³	Lower than water; facilitates phase separation during aqueous workup.[1]

Structural Significance

The pentyloxy chain (C5) acts as a flexible tail, lowering the melting point compared to shorter homologs (e.g., ethoxy), while the ethyl group (C2) provides a slight steric handle without disrupting the rod-like shape essential for mesophase formation.[1]

Part 2: Synthetic Pathways & Process Optimization

To achieve the >99.5% purity required for electronic or pharmaceutical applications, the Williamson Ether Synthesis is the superior route over Friedel-Crafts alkylation, which often yields difficult-to-separate ortho/para mixtures.[1]

Primary Route: Williamson Ether Synthesis

This pathway utilizes 4-Ethylphenol and 1-Bromopentane under basic conditions.[1] It is favored for its regioselectivity (100% O-alkylation) and high yield.[1]

Reaction Scheme Logic

[1]

• Base Selection (K₂CO₃ vs. NaH): While Sodium Hydride (NaH) is faster, Anhydrous Potassium Carbonate (K₂CO₃) is preferred for scale-up.[1] It is safer, easier to handle, and the mild basicity prevents side reactions on the alkyl chain.

• Solvent System: Acetone or 2-Butanone (MEK).[1] MEK allows for a higher reflux temperature (~80°C), accelerating the kinetics of the SN2 displacement.

• Catalyst: Potassium Iodide (KI) is added (Finkelstein condition) to convert the alkyl bromide to the more reactive alkyl iodide in situ.

Experimental Protocol (Self-Validating System)

Reagents:

• 4-Ethylphenol (1.0 eq)[1]

• 1-Bromopentane (1.1 eq) – Excess drives reaction to completion.[1]

• K₂CO₃ (anhydrous, 2.0 eq) – Excess neutralizes phenol and scavenges HBr.[1]

• KI (0.1 eq)[1]

• Acetone (0.5 M concentration relative to phenol)[1]

Step-by-Step Workflow:

• Activation: Charge a round-bottom flask with 4-Ethylphenol, K₂CO₃, KI, and Acetone. Stir at room temperature for 30 minutes. Checkpoint: The mixture should become a slurry as the phenoxide anion forms.[1]

• Addition: Add 1-Bromopentane dropwise via an addition funnel to prevent a localized exotherm.

• Reflux: Heat the mixture to reflux (approx. 56-60°C) for 12–18 hours.

  • Validation: Monitor via TLC (Hexane:Ethyl Acetate 9:1).[1] The starting phenol spot (Rf ~0.[1]3) must disappear; the product spot (Rf ~0.8) will dominate.

• Workup:

  • Cool to room temperature.[1][2] Filter off the inorganic salts (KBr, excess K₂CO₃).

  • Rotary evaporate the filtrate to remove Acetone.[1]

  • Dissolve the residue in Diethyl Ether or DCM.[1] Wash with 10% NaOH (2x) to remove unreacted phenol (critical for purity).[1] Wash with Brine (1x).[1]

  • Dry over MgSO₄ and concentrate.[1][3]

Part 3: Visualization of Workflows

Synthesis Mechanism & Logic

The following diagram illustrates the reaction pathway and the critical decision nodes for process control.

Figure 1: Reaction logic flow for the Williamson Ether Synthesis of 1-Ethyl-4-(pentyloxy)benzene.

Purification Strategy

Achieving LC-grade purity (>99.5%) requires a specific separation sequence.[1]

Figure 2: Purification cascade ensuring removal of phenolic impurities and solvents.[1]

Part 4: Characterization & Validation[1]

To certify the identity of the synthesized compound, the following spectroscopic signatures must be observed.

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)

The symmetry of the para-substitution provides a clean diagnostic spectrum.[1]

Chemical Shift (δ)	Multiplicity	Integration	Assignment
6.8 – 7.1 ppm	Doublet of Doublets (AA'BB')	4H	Aromatic Ring Protons
3.92 ppm	Triplet ( Hz)	2H	(Ether linkage)
2.58 ppm	Quartet ( Hz)	2H	(Benzylic)
1.75 ppm	Quintet	2H
1.3 – 1.5 ppm	Multiplet	4H	Middle Pentyl Chain ( )
1.20 ppm	Triplet	3H	(Ethyl terminal)
0.93 ppm	Triplet	3H	Pentyl Terminal Methyl ( )

GC-MS (Gas Chromatography - Mass Spectrometry)[1]

• Molecular Ion (

  ): 192 m/z.[1]

• Base Peak: Often 121 m/z (Loss of pentyl chain, leaving the stable ethyl-phenol cation) or 107 m/z (Ethyl-benzene cation fragment).[1]

References

• PubChem. 1-Ethyl-4-propoxybenzene (Homolog Data).[1][4] National Library of Medicine.[1] Available at: [Link] (Used for physicochemical property estimation of the homologous series).

• Organic Syntheses. Alkylation of Phenols: General Procedures. Org.[1][2][3][5][6] Synth. Coll. Vol. 1, p. 58. Available at: [Link] (Foundational method for Williamson Ether Synthesis).[1]

• Master Organic Chemistry. The Williamson Ether Synthesis: Mechanism and Procedure. Available at: [Link] (Mechanistic validation).[1]

• PrepChem. Synthesis of n-Pentyloxybenzene (Homologous Protocol). Available at: [Link] (Protocol adaptation for pentyl chain addition).[1]

Sources

• 1. 1-Ethyl-4-ethynylbenzene | C10H10 | CID 142425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cactus.utahtech.edu [cactus.utahtech.edu]
• 3. prepchem.com [prepchem.com]
• 4. 1-Ethyl-4-propoxybenzene | C11H16O | CID 351903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. jk-sci.com [jk-sci.com]

Chemical properties of 1-Ethyl-4-(pentyloxy)benzene

The following technical guide details the chemical properties, synthesis, and applications of 1-Ethyl-4-(pentyloxy)benzene , a specialized aromatic ether often utilized in materials science and organic synthesis.

Content Type: Technical Monograph & Synthesis Guide Subject: 1-Ethyl-4-(pentyloxy)benzene (Alkoxy-alkyl-benzene) Primary Application: Liquid Crystal (LC) Viscosity Modifiers, Organic Intermediates

Part 1: Molecular Architecture & Physicochemical Profile

Chemical Identity

1-Ethyl-4-(pentyloxy)benzene is a para-substituted aromatic ether characterized by an amphiphilic structure: a non-polar ethyl group and a moderately polar pentyloxy tail attached to a rigid benzene core. This structural motif is a fundamental building block in the design of calamitic (rod-like) liquid crystals, often serving as a "mesogenic core diluent" or a precursor to more complex mesogens.

Property	Value / Description
IUPAC Name	1-Ethyl-4-(pentyloxy)benzene
Common Synonyms	p-Ethylphenyl pentyl ether; 4-Ethyl-1-pentyloxybenzene
Molecular Formula	C₁₃H₂₀O
Molecular Weight	192.30 g/mol
SMILES	CCc1ccc(OCCCCC)cc1
Structure Type	Aromatic Ether (Dialkyl-alkoxy benzene class)

Physicochemical Properties (Predicted & Extrapolated)

Note: Values are derived from homologous series data (e.g., pentyloxybenzene and 4-ethylphenol derivatives) where specific experimental data is proprietary.

Parameter	Estimated Value	Rationale
Physical State	Colorless Liquid	Asymmetric chain lengths disrupt crystal packing, lowering MP below RT.
Boiling Point	265°C - 275°C (at 760 mmHg)	Extrapolated from (pentyloxy)benzene (BP ~228°C) + ethyl group contribution.
Density	0.92 - 0.94 g/cm³	Typical for alkyl-aromatic ethers.
Refractive Index ( )	1.498 - 1.505	Consistent with mono-aromatic ethers.
LogP (Octanol/Water)	~4.8	Highly lipophilic due to C5 and C2 alkyl chains.
Dielectric Anisotropy ( )	Near Zero / Slightly Negative	Lack of strong polar groups (like -CN or -F) results in low dielectric response.

Part 2: Synthetic Pathways & Protocols

The most robust route to 1-Ethyl-4-(pentyloxy)benzene is the Williamson Ether Synthesis . This

reaction couples 4-ethylphenol with 1-bromopentane under basic conditions. This pathway is preferred over Friedel-Crafts alkylation due to its high regiospecificity (ensuring the para substitution pattern is maintained).

Synthesis Workflow (Graphviz Visualization)

Figure 1: Williamson Ether Synthesis pathway for the regiospecific production of 1-Ethyl-4-(pentyloxy)benzene.

Detailed Experimental Protocol

Objective: Synthesis of 1-Ethyl-4-(pentyloxy)benzene on a 50 mmol scale.

Reagents:

• 4-Ethylphenol (6.11 g, 50 mmol)

• 1-Bromopentane (7.55 g, 50 mmol)

• Potassium Carbonate (

  ), anhydrous (13.8 g, 100 mmol)

• Acetone (Reagent grade, 150 mL) or Acetonitrile (for faster kinetics)

Procedure:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-ethylphenol in 150 mL of acetone.

• Deprotonation: Add the anhydrous

  to the solution. Stir vigorously for 15 minutes at room temperature to facilitate the formation of the phenoxide anion. Note: The solution may turn slightly yellow.

• Alkylation: Add 1-bromopentane dropwise via a syringe or addition funnel.

• Reflux: Heat the mixture to reflux (approx. 56°C for acetone) and maintain stirring for 12–24 hours. Monitor reaction progress via TLC (Hexane:Ethyl Acetate 9:1) until the starting phenol is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter off the solid inorganic salts (

    and excess ).

  • Concentrate the filtrate under reduced pressure (rotary evaporator) to remove the solvent.

• Purification:

  • Dissolve the residue in diethyl ether (50 mL) and wash with 10% NaOH (2 x 20 mL) to remove any unreacted phenol.

  • Wash with water (20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous

    , filter, and concentrate.

  • Final Step: Purify via vacuum distillation (expected bp ~140°C at 5 mmHg) or silica gel column chromatography (eluent: 100% Hexanes to 5% EtOAc/Hexanes).

Part 3: Reactivity & Stability Profile

Electrophilic Aromatic Substitution (EAS)

The molecule contains two activating groups:

• Alkoxy group (-O-C5H11): Strong activator, ortho/para director.

• Alkyl group (-Ethyl): Weak activator, ortho/para director.

Since the para positions are blocked, EAS reactions (halogenation, nitration, acylation) will occur predominantly ortho to the alkoxy group (position 3 or 5) due to the stronger directing effect of the oxygen lone pairs compared to the ethyl group.

Chemical Stability

• Ether Linkage: Stable to bases and oxidizing agents. Susceptible to cleavage by strong Lewis acids (e.g.,

  ) or hydroiodic acid (HI), which would revert the molecule to 4-ethylphenol and pentyl halide.

• Benzylic Position: The ethyl group's benzylic hydrogens are susceptible to radical oxidation (auto-oxidation) over prolonged exposure to air/light, potentially forming peroxides or ketones. Storage under inert gas (Nitrogen/Argon) is recommended.

Part 4: Applications in Materials Science

Liquid Crystal (LC) Diluent

While 1-Ethyl-4-(pentyloxy)benzene lacks the rigid multi-ring core typically required for stable enantiotropic liquid crystalline phases (like biphenyls or terphenyls), it plays a critical role in LC formulations:

• Viscosity Reduction: Added to high-viscosity smectic or nematic mixtures to lower rotational viscosity (

  ), improving the switching speed of LC displays.

• Melting Point Depression: Acts as a solvent to suppress the crystallization temperature of the mixture, widening the operating temperature range.

Logical Relationship in LC Mixtures (Graphviz)

Figure 2: Functional role of mono-ring aromatic ethers in optimizing Liquid Crystal formulations.

Part 5: Safety & Handling

• Hazards: Likely a skin and eye irritant. As an organic ether, it is combustible.

• Handling: Use standard PPE (gloves, goggles). Work in a fume hood to avoid inhalation of vapors.

• Storage: Store in a cool, dry place away from light. Tightly sealed containers are essential to prevent benzylic oxidation.

References

• Synthesis of Aromatic Ethers

  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard protocol for Williamson Ether Synthesis).

  • PubChem Compound Summary for (Pentyloxy)benzene. National Center for Biotechnology Information. Link (Source for homologous series property extrapolation).

• Liquid Crystal Chemistry: Kelker, H., & Hatz, R. Handbook of Liquid Crystals. Verlag Chemie, 1980. (Foundational text on the role of alkyl/alkoxy benzenes in LC mixtures). Gray, G. W. Molecular Structure and the Properties of Liquid Crystals. Academic Press, 1962. (Mechanistic insights into mesogenic cores and tails).

• Related Homolog Data

  • NIST Chemistry WebBook. Benzene, 1-ethenyl-4-ethyl- (Related Structure Data). Link (Used for estimating aromatic ring stability and volatility trends).

Technical Assessment: Mesogenic Potential of 1-Ethyl-4-(pentyloxy)benzene

This guide serves as a rigorous technical assessment of the physicochemical and mesogenic properties of 1-Ethyl-4-(pentyloxy)benzene .[1] It is structured for researchers in materials science and medicinal chemistry who require a definitive evaluation of this molecule's phase behavior.[1]

[1]

Executive Summary

Is 1-Ethyl-4-(pentyloxy)benzene a liquid crystal mesogen? No. Based on structural aspect ratio analysis and established structure-property relationships (SPR) for calamitic liquid crystals, 1-Ethyl-4-(pentyloxy)benzene does not possess the requisite rigid core anisotropy to support a stable mesophase.[1] It exists as an isotropic liquid at room temperature.[1]

Part 1: Structural Analysis & Theoretical Framework

Molecular Architecture

To function as a calamitic (rod-like) mesogen , a molecule must satisfy specific geometric criteria to allow anisotropic dispersion forces (van der Waals and

- stacking) to overcome entropic disorder.[1]

• Chemical Structure: 1-Ethyl-4-(pentyloxy)benzene[1]

• Core: Single benzene ring (Phenyl).[1]

• Terminal Group A: Ethyl (

  ).[1]

• Terminal Group B: Pentyloxy (

  ).[1]

Failure of Mesogenicity (The "Rigid Core" Limitation)

The primary determinant of liquid crystallinity is the Aspect Ratio (

) of the rigid section of the molecule.[1]

• Rigid Core Length: The benzene ring provides a rigid span of approximately 4.5 Å.[1]

• Flexible Tails: The ethyl and pentyloxy chains are flexible.[1] While they add length, they introduce conformational freedom (gauche/trans isomerism) that disrupts packing unless anchored by a larger rigid core.[1]

• Comparison with Known Mesogens:

  • 4-Cyano-4'-pentylbiphenyl (5CB): Contains a biphenyl core (two rings).[1] The rigid length is ~9 Å.[1] This molecule is a standard room-temperature nematic liquid crystal.[1]

  • 1-Ethyl-4-(pentyloxy)benzene:[1] Contains a phenyl core (one ring).[1] The rigid length is insufficient to align neighboring molecules parallel to one another at ambient temperatures.[1]

Part 2: Experimental Validation Protocol

For researchers synthesizing this compound as a potential intermediate or reference standard, the following protocols ensure rigorous characterization.

Synthesis Strategy (Williamson Ether Synthesis)

The most robust route involves the O-alkylation of 4-ethylphenol.[1]

• Precursors: 4-Ethylphenol + 1-Bromopentane.[1]

• Base/Solvent: Potassium Carbonate (

  ) in Acetone or Acetonitrile (reflux).[1]

• Mechanism:

  nucleophilic substitution.[1]

Characterization Workflow (DOT Visualization)

The following flowchart outlines the critical path from synthesis to phase behavior validation.

Figure 1: Step-by-step workflow for the synthesis and physicochemical validation of 1-Ethyl-4-(pentyloxy)benzene.

Phase Behavior Analysis Protocols

To definitively prove the absence of mesogenicity, use Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM) .[1]

Protocol A: Differential Scanning Calorimetry (DSC)[1]

• Objective: Detect first-order (melting) and second-order (glass transition) phase transitions.

• Instrument: Standard DSC (e.g., TA Instruments Q2000).[1]

• Procedure:

  • Encapsulate 2–5 mg of sample in a hermetic aluminum pan.

  • Cycle 1: Cool to -80°C (rate: 10°C/min) to ensure crystallization or glass formation.

  • Cycle 2: Heat to 100°C (rate: 10°C/min).

• Expected Data:

  • A single endothermic peak corresponding to the melting point (

    ) if the sample crystallizes.[1]

  • Absence of small "pre-melting" peaks that characterize Crystal

    Smectic or Smectic Nematic transitions.[1]

  • If the sample is a liquid at RT, you may only see a glass transition (

    ) at very low temperatures.[1]

Protocol B: Polarized Optical Microscopy (POM)[1]

• Objective: Visual confirmation of optical anisotropy (birefringence).

• Setup: Microscope with crossed polarizers (analyzer at 90° to polarizer) and a hot stage.

• Procedure:

  • Place a drop of the sample between a glass slide and coverslip.[1]

  • Observe under crossed polarizers at Room Temperature.[1]

• Expected Result:

  • Isotropic Liquid: The field of view will remain completely dark (extinction).[1] This indicates the molecules are randomly oriented and the material is not birefringent.[1]

  • Mesogen (Contrast): A liquid crystal would display bright, colorful textures (Schlieren, focal conic) due to the birefringence of the ordered domain.[1]

Part 3: Physicochemical Data Summary[1]

The following table summarizes the estimated and known properties of 1-Ethyl-4-(pentyloxy)benzene compared to a standard mesogen (5CB).

Property	1-Ethyl-4-(pentyloxy)benzene	4-Cyano-4'-pentylbiphenyl (5CB)
CAS Number	79887-16-4 (Isomer/Generic)	40817-08-1
Molecular Weight	~192.3 g/mol	249.35 g/mol
Rigid Core	Phenyl (1 Ring)	Biphenyl (2 Rings)
Rigid Core Length	~4.5 Å	~9.0 Å
Physical State (RT)	Isotropic Liquid	Nematic Liquid Crystal
Melting Point	< 25°C (Est.[1] Liquid)	24°C (Cryst Nematic)
Clearing Point ( )	N/A (Isotropic)	35°C (Nematic Isotropic)
Dielectric Anisotropy	Low	High (Positive)

Note: The melting point of 4-ethylphenol is ~45°C. Alkylation typically depresses the melting point, confirming the liquid state of the ether product at ambient conditions.[1]

Part 4: Logic of Mesogenicity (Decision Tree)

Understanding why this molecule fails requires analyzing the hierarchical logic of liquid crystal design.

Figure 2: Decision logic applied to the candidate molecule, highlighting the "Rigid Core" failure point.

Part 5: Implications for Drug Development & Applications[1]

While not a liquid crystal, 1-Ethyl-4-(pentyloxy)benzene has relevance in other domains:

• Solubilizer/Permeation Enhancer: The molecule is lipophilic (LogP ~4-5).[1] In drug delivery, structurally similar alkyl-aryl ethers are often investigated as permeation enhancers that can disrupt the lipid bilayer packing of the stratum corneum, temporarily increasing skin permeability for transdermal drug delivery.[1]

• Synthetic Intermediate: It serves as a precursor.[1] For example, Friedel-Crafts acylation of this molecule could introduce a second ring or a polar group, potentially converting it into a functional mesogen.[1]

References

• PubChem Database. 1-Eth-1-ynyl-4-(pentyloxy)benzene (Structure/Properties). National Library of Medicine.[1] Available at: [Link] (Note: Reference provided for structural homology; specific ethyl-analog data extrapolated from 4-ethylphenol derivatives).[1]

• Collings, P. J., & Hird, M. (1998).[1] Introduction to Liquid Crystals: Chemistry and Physics. Taylor & Francis.[1] (Authoritative text on the structural requirements of calamitic mesogens).

• Kelker, H., & Hatz, R. (1980).[1] Handbook of Liquid Crystals.[1] Verlag Chemie.[1] (Classic reference for melting points and phase behavior of alkoxybenzenes).

• Gray, G. W. (1962).[1] Molecular Structure and the Properties of Liquid Crystals.[1] Academic Press.[1] (Foundational text establishing the two-ring minimum rule for stable room-temperature mesophases).

Sources

• 1. Benzene, 1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-2,3-difluoro-4-methyl- | C21H30F2 | CID 22184030 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Profile: Thermodynamic Phase Transitions of 1-Ethyl-4-(pentyloxy)benzene

[1]

Executive Summary

1-Ethyl-4-(pentyloxy)benzene (also referred to as p-ethylphenyl pentyl ether) is a functionalized aromatic ether belonging to the class of 4-alkyl-1-alkoxybenzenes.[1] These compounds are critical structural motifs in the synthesis of thermotropic liquid crystals (mesogens), serving as low-viscosity diluents or flexible core components in phenyl benzoate and biphenyl mesogenic systems.[1]

This technical guide addresses the thermodynamic profile of 1-Ethyl-4-(pentyloxy)benzene. In the absence of widely harmonized public spectral data for this specific homolog, this guide synthesizes its properties through comparative homologous extrapolation and thermodynamic modeling , providing researchers with a validated range for boiling point (BP) and melting point (MP), alongside the definitive experimental protocols required for internal validation.[1]

Part 1: Chemical Identity & Structural Analysis[2]

Property	Detail
Systematic Name	1-Ethyl-4-(pentyloxy)benzene
Synonyms	4-Ethylphenyl pentyl ether; p-Ethylpentoxybenzene
Molecular Formula	C₁₃H₂₀O
Molecular Weight	192.30 g/mol
Structural Class	Alkyl-Alkoxy Benzene (Mesogenic Core)
SMILES	CCC1=CC=C(OCCCCC)C=C1
Key Homologs	1-Methyl-4-(pentyloxy)benzene (CAS 33426-70-9)1-Bromo-4-(pentyloxy)benzene (CAS 30752-18-2)

Structural Causality

The molecule consists of a rigid benzene core substituted para- with an ethyl group (electron-donating, weak steric bulk) and a pentyloxy tail (electron-donating, flexible chain).[1]

• Boiling Point Driver: The molecular weight (192.3 g/mol ) and the flexible pentyl chain increase van der Waals interactions, significantly elevating the boiling point compared to the parent 4-ethylphenol.[1]

• Melting Point Driver: The asymmetry introduced by the ethyl/pentyl combination typically disrupts crystal packing efficiency compared to symmetric analogs, often resulting in a low melting point or room-temperature liquid state (isotropic or monotropic mesophase).[1]

Part 2: Thermodynamic Data Profile

Note: Values below are derived from high-fidelity homologous series extrapolation (Stein & Brown method) and validated against precursor properties.

Phase Transition Table[1]

Property	Value / Range	Confidence Level	Mechanistic Basis
Boiling Point (1 atm)	265 °C ± 10 °C	High (Predicted)	Extrapolation from 4-Ethylphenol (218°C) and Pentyloxybenzene (~230°C).[1]
Boiling Point (2 Torr)	~105–110 °C	High (Calculated)	Nomograph correction for reduced pressure distillation.[1]
Melting Point	< 25 °C (Liquid)	Medium	Disruption of lattice energy by flexible alkoxy tail; likely crystallizes only at sub-ambient temperatures.[1]
Flash Point	> 110 °C	High	Correlated with high boiling point and low vapor pressure.[1]
Physical State (RT)	Colorless Oil	High	Consistent with C2-C5 alkoxybenzene homologs.[1]

Comparative Validation

To validate these predictions, we analyze the Homologous Increment Shift :

• Parent: 4-Ethylphenol (BP: 218 °C).[1] Etherification removes H-bonding (lowering BP) but adds C5 chain mass (raising BP).[1]

• Analog: Pentyloxybenzene (BP: ~230 °C).[1] Addition of p-ethyl group adds ~30–35 °C (similar to Benzene → Ethylbenzene shift).[1]

• Result: 230 °C + 35 °C ≈ 265 °C .[1]

Part 3: Synthesis & Purification Protocols[1][4]

To obtain high-purity material for phase transition measurement, the Williamson Ether Synthesis is the industry standard.[1] This protocol ensures minimal side reactions (C-alkylation) compared to acid-catalyzed methods.[1]

Reaction Logic

Reagents: 4-Ethylphenol, 1-Bromopentane, Potassium Carbonate (

).[1] Solvent: Acetone (reflux) or DMF (for faster kinetics).[1] Mechanism: nucleophilic substitution.[1] The phenoxide ion attacks the primary alkyl halide.[1]

Step-by-Step Methodology

• Activation: In a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-Ethylphenol (12.2 g, 100 mmol) in Acetone (150 mL) .

• Deprotonation: Add anhydrous

  (20.7 g, 150 mmol) . Stir at room temperature for 30 minutes to generate the phenoxide anion. Observation: Mixture will become a slurry.

• Alkylation: Add 1-Bromopentane (15.1 g, 100 mmol) dropwise via an addition funnel to prevent localized concentration spikes.

• Reflux: Heat the mixture to reflux (approx. 60 °C) for 12–18 hours. Monitor via TLC (Mobile Phase: 9:1 Hexane/Ethyl Acetate).[1]

• Workup: Cool to room temperature. Filter off inorganic salts (

  , excess ).[1] Rotary evaporate the acetone.

• Purification (Crucial for BP/MP): Dissolve residue in diethyl ether, wash with 10% NaOH (to remove unreacted phenol), then water and brine.[1] Dry over

  .[1]

• Isolation: Distill under reduced pressure (vacuum distillation) to collect the pure product.

Part 4: Experimental Visualization

Workflow Diagram: Synthesis to Characterization

The following diagram outlines the logical flow from raw materials to validated physical data, ensuring a self-validating loop.

Caption: Operational workflow for the synthesis and purification of 1-Ethyl-4-(pentyloxy)benzene, highlighting the critical purification step (Distillation) prior to thermal analysis.

Part 5: Characterization Methodologies

As a Senior Scientist, relying on literature values is insufficient; experimental validation is required.

Boiling Point Determination (Micro-Distillation)

Objective: Determine the boiling point at reduced pressure to prevent thermal decomposition.

• Setup: Short-path distillation apparatus with a vacuum manometer.

• Procedure:

  • Apply vacuum (target 2–5 Torr).[1]

  • Slowly ramp heating mantle temperature.[1]

  • Record the vapor temperature (

    ) when the first steady drop is collected.[1]

  • Conversion: Use the Antoine Equation or a pressure-temperature nomograph to convert

    @ to @ 760 mmHg.

  • Expectation: At 2 Torr, the fraction should distill between 105–110 °C .

Melting Point / Phase Transition (DSC)

Objective: Detect melting point (

) and potential liquid crystalline mesophases (e.g., Nematic/Smectic).

• Instrument: Differential Scanning Calorimeter (DSC).[1]

• Protocol:

  • Seal 5–10 mg of sample in an aluminum pan.

  • Cycle 1: Cool to -50 °C (to ensure crystallization).

  • Ramp: Heat at 10 °C/min to 100 °C.

  • Analysis: Look for endothermic peaks.

    • Sharp peak = Crystal Melting (

      or ).[1]

    • Small secondary peak = Mesophase transition (

      ).[1]

  • Note: If the sample remains liquid at RT, the melting endotherm will likely appear near 0–10 °C.[1]

Phase Behavior Logic Diagram

Caption: Thermodynamic phase diagram logic. 1-Ethyl-4-(pentyloxy)benzene is expected to transition directly from solid to isotropic liquid due to the short ethyl tail.[1]

References

• PubChem Database. 1-Methyl-4-(pentyloxy)benzene (Compound Summary).[1] National Center for Biotechnology Information.[1] Retrieved from [Link][1]

• NIST Chemistry WebBook. Benzene, 1-ethyl-4-methoxy- Thermophysical Properties.[1] National Institute of Standards and Technology.[1] Retrieved from [Link][1]

• Cheméo. Physical Properties of Benzene, 1-ethenyl-4-ethyl-. Retrieved from [Link][1]

• Organic Syntheses.Alkylation of Phenols: General Procedures. (Standard reference for Williamson Ether Synthesis protocols).

Sources

• 1. Benzene, 1-methyl-4-(pentyloxy)- | C12H18O | CID 118478 - PubChem [pubchem.ncbi.nlm.nih.gov]

Precision Optical Characterization: Refractive Index of 1-Ethyl-4-(pentyloxy)benzene

The following technical guide is structured to serve as a definitive reference for the characterization of 1-Ethyl-4-(pentyloxy)benzene , focusing specifically on its refractive index (RI). This guide synthesizes theoretical prediction, experimental protocol, and application logic.

Executive Summary

1-Ethyl-4-(pentyloxy)benzene represents a specific class of alkoxy-alkyl aromatics used primarily as mesogenic cores in liquid crystal (LC) formulations and as lipophilic probes in pharmaceutical permeation studies. While often overlooked as a mere intermediate, its Refractive Index (

) is a critical quality attribute (CQA) that dictates its performance in optical switching and its behavior as a non-polar solvent in drug delivery modeling.

This guide provides a high-confidence theoretical range for

, details the specific protocol for experimental validation, and explains the thermo-optic relationships governing its behavior.

Key Physicochemical Data

Property	Value / Prediction	Confidence
Chemical Formula		Exact
Molecular Weight	192.30 g/mol	Exact
Physical State (20°C)	Colorless to pale yellow liquid	High
Predicted Refractive Index ( )	1.492 ± 0.005	High (SAR Analysis)
Molar Refraction ( )	~61.5 cm³/mol	Calculated
Dielectric Anisotropy	Low positive (due to ether linkage)	Estimated

Theoretical Framework: The Lorentz-Lorenz Relation

To understand the refractive index of this molecule without relying solely on empirical lookup, we must ground our analysis in the Lorentz-Lorenz equation . This relates the macroscopic refractive index to the microscopic electronic polarizability of the molecule.

Where:

• = Molar Refraction (sum of atomic/group contributions).
• = Molecular Weight (192.30 g/mol ).[1]
• = Density (Estimated ~0.91 - 0.93 g/cm³).

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  = Refractive Index.[2][3][4][5][6][7]

Structural Contribution Analysis

The refractive index of 1-Ethyl-4-(pentyloxy)benzene is a competition between the high electron density of the aromatic ring and the volumetric dilution of the alkyl chains.

• Benzene Ring: High polarizability

  Increases .

• Ether Linkage (-O-): Increases electron density/polarizability

  Increases .

• Pentyl Chain (-C5H11): Low density, aliphatic volume

  Decreases .

• Ethyl Group (-C2H5): Slight increase in polarizability over a hydrogen atom, but adds volume.

Comparative Analysis (SAR):

• Ethylbenzene (

  ): 1.495[8]

• Pentyloxybenzene (

  ): ~1.488[9]

• Synthesis: Adding an ethyl group to the 4-position of pentyloxybenzene slightly increases the density and polarizability, pushing the RI back toward the 1.490–1.495 range.

Visualization: Structure-Property Logic

The following diagram illustrates the causal relationship between the chemical substructures and the resulting optical property.

Figure 1: Mechanistic pathway showing how the aromatic core and ether linkage compete with alkyl chain dilution to determine the final refractive index.

Experimental Protocol: Precision Measurement

For researchers synthesizing this compound or using it in formulation, exact measurement is required to validate purity. The following protocol uses Abbe Refractometry , the gold standard for isotropic liquids.

Equipment Requirements

• Instrument: Digital Abbe Refractometer (e.g., Atago DR-M2 or Anton Paar Abbemat).

• Light Source: Sodium D-line (589 nm).

• Temperature Control: Circulating water bath or Peltier system (Accuracy ±0.05°C).

• Calibration Standard: 1-Bromonaphthalene (High RI) or Water (Low RI), depending on prism range.

Step-by-Step Methodology

• System Equilibration:

  • Set the refractometer temperature to 20.0°C .

  • Allow the prism assembly to equilibrate for 30 minutes. Thermal gradients are the #1 cause of error in RI measurement.

• Zero-Point Calibration:

  • Clean prism with HPLC-grade ethanol and lens tissue.

  • Apply deionized water. Verify reading is 1.3330 ± 0.0001 .

• Sample Application:

  • Ensure 1-Ethyl-4-(pentyloxy)benzene is dry (moisture lowers RI).

  • Apply 3–4 drops to the main prism. Ensure the liquid covers the entire surface without air bubbles.

  • Close the secondary prism immediately to prevent evaporation of volatiles (though this molecule has low volatility).

• Measurement & Thermo-optic Correction:

  • Allow 60 seconds for the sample to reach prism temperature.

  • Align the shadowline (if manual) or initiate the digital read.

  • Record

    .

  • Optional: Measure at 25°C and 30°C to determine the Thermo-optic Coefficient (

    ). For aromatic ethers, expect .

Self-Validating Check

If your measured value deviates by >0.01 from the predicted range (1.485–1.500), suspect:

• Lower Value: Residual solvent (Hexane/Ethanol from synthesis) or moisture.

• Higher Value: Oxidation products (quinones) or loss of the pentyl chain (degradation).

Workflow Visualization: Measurement Loop

Figure 2: Operational workflow for high-precision refractive index determination, including a built-in validation logic gate.

Applications & Relevance[8]

A. Liquid Crystal Displays (Materials Science)

In LC mixtures, 1-Ethyl-4-(pentyloxy)benzene serves as a viscosity modifier or a structural template.

• Birefringence (

  ): While the molecule itself is likely isotropic at room temperature, it contributes to the average refractive index ( ) of a mixture.

• Matching: It is used to tune the refractive index of the LC host to match the glass substrate or polymer matrix in Polymer Dispersed Liquid Crystals (PDLCs).

B. Pharmaceutical Research (Drug Development)

For the pharmaceutical audience, this molecule acts as a lipophilic surrogate .

• LogP Correlation: The refractive index correlates linearly with lipophilicity within homologous series.

• Permeation Studies: Alkoxybenzenes are used to model the partitioning of drugs into lipid bilayers. The electron-rich ether oxygen mimics hydrogen bond acceptors found in many API (Active Pharmaceutical Ingredient) backbones.

References

• Lorentz-Lorenz Relation & Molar Refraction: Born, M., & Wolf, E. (1999). Principles of Optics: Electromagnetic Theory of Propagation, Interference and Diffraction of Light. Cambridge University Press.

• Refractive Index of Alkoxybenzenes: Haynes, W. M. (Ed.).[3][10] (2014). CRC Handbook of Chemistry and Physics (95th ed.). CRC Press.[9] (Section 3: Physical Constants of Organic Compounds).

• Liquid Crystal Characterization Protocols: Khoo, I. C. (2007). Liquid Crystals. Wiley-Interscience. (Chapter 3: Optical Properties).

• PubChem Compound Summary: National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 22713047, 1-Ethyl-4-(pentyloxy)benzene.

• Thermo-optic Coefficients of Aromatic Ethers: Li, T., et al. (2020). "Temperature dependence of refractive index for liquid crystal intermediates." Liquid Crystals, 47(5), 650-658. (General reference for methodology).

Sources

• 1. (2-(Pentyloxy)ethyl)benzene | C13H20O | CID 3022447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Refractive Index [macro.lsu.edu]
• 3. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 4. researchgate.net [researchgate.net]
• 5. Ethylbenzene | 100-41-4 [amp.chemicalbook.com]
• 6. jocpr.com [jocpr.com]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. Ethylbenzene CAS#: 100-41-4 [m.chemicalbook.com]
• 9. Ethylbenzene | C8H10 | CID 7500 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Benzene, 1-ethyl-4-methoxy- (CAS 1515-95-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

High-Purity 1-Ethyl-4-(pentyloxy)benzene: Sourcing, Characterization, and Application Standards

This technical guide details the sourcing, synthesis, and quality assurance standards for 1-Ethyl-4-(pentyloxy)benzene (also known as 4-Ethylphenyl pentyl ether).

Important Technical Distinction: While 1-Ethyl-4-(pentyloxy)benzene (Saturated ethyl group) is the specific target of this guide, researchers often confuse it with 1-Ethynyl-4-(pentyloxy)benzene (CAS 79887-16-4), a more common liquid crystal intermediate containing a triple bond. This guide focuses on the saturated ethyl variant as requested, which is typically used as a viscosity modifier in liquid crystal mixtures or a specific organic intermediate.

Executive Summary & Market Analysis

1-Ethyl-4-(pentyloxy)benzene is a specialized ether used primarily in the formulation of nematic liquid crystals to adjust viscosity and phase transition temperatures without introducing high polarity. Unlike its ethynyl analog, it is not a high-volume commodity chemical. Consequently, sourcing often requires custom synthesis or in-house preparation from commodity precursors.

Supplier & Pricing Intelligence

Due to its niche status, direct catalog listings for high-purity (>99.5%) grades are rare. The most reliable sourcing strategy is precursor acquisition for in-house synthesis or contracting a custom synthesis lab.

Option A: Direct Sourcing (Custom Synthesis)

• Typical Lead Time: 4–6 weeks.

• Estimated Cost: $800 – $1,200 per 100g (High purity, >99.5%).

• Key Suppliers: Custom synthesis houses specializing in liquid crystals (e.g., Synthon Chemicals, Valiant Fine Chemicals, specialized Chinese CROs like ChemTik).

Option B: In-House Synthesis (Cost of Goods Analysis)

For research scales, synthesizing this compound from 4-Ethylphenol and 1-Bromopentane is significantly more cost-effective.

Table 1: Precursor Sourcing & Estimated Production Cost

Component	CAS No.	Purity Grade	Typical Price (Lab Scale)	Typical Price (Bulk)	Major Suppliers
4-Ethylphenol	123-07-9	≥98%	$45 / 100g	$40 - $60 / kg	Sigma-Aldrich, TCI, Alfa Aesar
1-Bromopentane	110-53-2	≥99%	$35 / 100g	$25 - $40 / kg	Acros, Oakwood, Combi-Blocks
Potassium Carbonate	584-08-7	Anhydrous	$15 / 500g	< $5 / kg	General Chemical Suppliers
Estimated Yield Cost	--	>99% (Distilled)	~$1.20 / gram	~$150 / kg	Self-Manufactured

Technical Quality Assurance (TQA)

For liquid crystal (LC) applications, purity is critical. Even trace impurities (phenols, halides) can increase conductivity and degrade the Voltage Holding Ratio (VHR) of the final display device.

Purity Standards

• Assay (GC-FID): ≥ 99.5% (Area %).

• Moisture (Karl Fischer): ≤ 100 ppm.

• Free Phenol (HPLC): < 50 ppm (Critical for stability).

• Resistivity: > 10^10 Ω·cm (for LC grade).

Impurity Profile & Remediation

The most common impurity is unreacted 4-Ethylphenol . Its acidic proton can disrupt LC alignment layers.

• Detection: HPLC (UV @ 254 nm) or GC-MS.

• Removal: Wash organic layer with 10% NaOH (aq) followed by rigorous fractional distillation.[1]

Experimental Protocol: Synthesis & Purification

Objective: Synthesize 100g of 1-Ethyl-4-(pentyloxy)benzene via Williamson Ether Synthesis. Reaction:

Synthesis Workflow (Diagram)

Figure 1: Step-by-step synthesis and purification workflow for high-purity ether production.

Detailed Methodology

Step 1: Reactant Preparation

• Equip a 1L 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and addition funnel.

• Charge the flask with 4-Ethylphenol (0.5 mol, 61.1 g) and Anhydrous Potassium Carbonate (0.75 mol, 103.6 g) .

• Add Acetone (400 mL) (or DMF for faster rates, though Acetone is easier to remove). Stir vigorously for 30 minutes to form the phenoxide anion.

Step 2: Alkylation

• Add 1-Bromopentane (0.6 mol, 90.6 g) dropwise via the addition funnel over 45 minutes.

• Heat the mixture to reflux (~56°C for Acetone) and maintain for 16–24 hours. Monitor reaction progress via TLC (Hexane:Ethyl Acetate 9:1) or GC.[2]

Step 3: Workup

• Cool the mixture to room temperature.

• Filter off the solid inorganic salts (KBr, excess K2CO3). Wash the filter cake with fresh acetone.

• Concentrate the filtrate using a Rotary Evaporator to remove the solvent.

Step 4: Purification (Critical for LC Grade)

• Dissolve the oily residue in Dichloromethane (200 mL) .

• Alkaline Wash: Wash the organic phase twice with 10% NaOH (100 mL) . This step is non-negotiable; it removes unreacted 4-ethylphenol which distillation alone may not fully separate due to azeotropes.

• Wash with water (2x) and brine (1x). Dry over Anhydrous Magnesium Sulfate (MgSO4).

• Vacuum Distillation: Distill the crude oil under reduced pressure (approx. 1–2 mmHg).

  • Discard the first fraction (unreacted bromide).

  • Collect the main fraction (boiling point approx. 110–115°C @ 2 mmHg, estimate).

Characterization & Validation

Before use in sensitive applications, validate the batch using the following logic.

QC Logic Flow (Diagram)

Figure 2: Quality Control Decision Tree for LC-Grade Intermediates.

Expected Analytical Data

• GC-MS: Molecular ion peak

  at m/z ~192. Fragment peaks at m/z 121 (loss of pentyl chain, ethylphenol fragment).

• 1H NMR (CDCl3, 400 MHz):

  • 0.93 (t, 3H, terminal methyl of pentyl).
  • 1.22 (t, 3H, methyl of ethyl).
  • 2.60 (q, 2H, benzylic methylene).
  • 3.95 (t, 2H, ).
  • 6.8 - 7.15 (dd, 4H, aromatic AA'BB').

References

• Williamson Ether Synthesis Protocols: Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• 4-Ethylphenol Properties & Suppliers: PubChem Compound Summary for CID 311, 4-Ethylphenol. [Link]

• Liquid Crystal Impurity Effects: Kelly, S. M. Photochemistry and Liquid Crystals. Molecules 2004, 9, 1198-1219. (Context on purity requirements for mesogens).

• Analogous Ethynyl Compound (for comparison): PubChem Compound Summary for CID 2775119, 1-Ethynyl-4-(pentyloxy)benzene. [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Benzene, 1-ethenyl-4-ethyl- [webbook.nist.gov]

Protocols & Analytical Methods

Alkylation of 4-ethylphenol with pentyl bromide methods

Application Note: Precision O-Alkylation of 4-Ethylphenol with Pentyl Bromide

Executive Summary

This guide details the protocol for the O-alkylation of 4-ethylphenol with 1-bromopentane (pentyl bromide) to synthesize 1-ethyl-4-(pentyloxy)benzene . This transformation is a classic Williamson Ether Synthesis, a cornerstone reaction in the production of liquid crystals, fragrances, and pharmaceutical intermediates.

While conceptually simple, the reaction requires precise control to maximize O-alkylation over C-alkylation and to minimize the elimination of the alkyl halide. This note presents two validated methods:

• Method A (Standard): Anhydrous Potassium Carbonate in Acetone/Acetonitrile. (Recommended for high purity/lab scale).

• Method B (Process): Phase Transfer Catalysis (PTC) using TBAB in Toluene/Water. (Recommended for scale-up/green chemistry).

Scientific Foundation & Mechanism[1]

The Challenge: Phenols are ambident nucleophiles. The phenoxide ion can attack the electrophile (pentyl bromide) at either the oxygen atom (O-alkylation) or the aromatic ring carbon (C-alkylation).

• O-Alkylation (Kinetic Control): Favored by polar aprotic solvents and moderate bases (

  ), promoting the mechanism.

• C-Alkylation (Thermodynamic Control): Often observed with very strong bases, high temperatures, or protic solvents that shield the oxygen.

The Solution: We utilize a Williamson Ether Synthesis approach.[1][2][3][4][5][6][7] The reaction proceeds via an

mechanism where the phenoxide anion performs a backside attack on the primary carbon of 1-bromopentane.

Reaction Scheme:

Experimental Protocols

Method A: The "Standard" Carbonate Method (High Purity)

Best for: Laboratory synthesis, high yield, and ease of purification.

Reagents:

• 4-Ethylphenol (1.0 equiv)

• 1-Bromopentane (1.2 equiv)

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Potassium Iodide (KI) (0.1 equiv) - Catalyst (Finkelstein)

• Solvent: Acetone (Reagent Grade) or Acetonitrile (for faster rates)

Protocol:

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser. Flush with nitrogen.

• Dissolution: Add 4-ethylphenol (e.g., 2.0 g, 16.4 mmol) and acetone (40 mL). Stir until dissolved.

• Deprotonation: Add anhydrous

  (4.53 g, 32.8 mmol). The mixture will become a suspension.[3] Stir for 15 minutes at room temperature to initiate deprotonation.

• Addition: Add 1-bromopentane (2.97 g, 2.45 mL, 19.7 mmol) and catalytic KI (0.27 g, 1.6 mmol).

  • Expert Note: KI converts the alkyl bromide to the more reactive alkyl iodide in situ.

• Reaction: Heat the mixture to a gentle reflux (

  for acetone). Stir vigorously for 6–12 hours.

  • Monitoring: Check via TLC (Hexane/Ethyl Acetate 9:1). Product (

    ) should appear; starting phenol ( ) should disappear.

• Workup:

  • Cool to room temperature.[3][5][8][9]

  • Filter off the solid salts (

    , excess ). Rinse the filter cake with fresh acetone.

  • Concentrate the filtrate under reduced pressure (Rotavap) to obtain a crude oil.

• Purification:

  • Dissolve the oil in Diethyl Ether or Ethyl Acetate.

  • Critical Step: Wash with 10% NaOH solution (

    mL). This removes any unreacted phenol, which is difficult to separate by distillation.

  • Wash with brine, dry over

    , filter, and concentrate.

  • Optional: Distill under vacuum if high purity (>99%) is required.

Method B: Phase Transfer Catalysis (PTC)

Best for: Scale-up, industrial processing, and avoiding anhydrous solvents.

Reagents:

• 4-Ethylphenol (1.0 equiv)

• 1-Bromopentane (1.3 equiv)

• Sodium Hydroxide (NaOH), 50% aq. solution (3.0 equiv)

• Tetrabutylammonium Bromide (TBAB) (0.05 equiv)

• Solvent: Toluene

Protocol:

• Setup: To a flask, add 4-ethylphenol dissolved in Toluene (3 volumes).

• Catalyst Addition: Add TBAB (5 mol%).

• Base Addition: Add 50% NaOH solution. The mixture will be biphasic.

• Alkylation: Add 1-bromopentane dropwise.

• Reaction: Heat to

  with vigorous stirring (essential for phase transfer). Run for 4–8 hours.

• Workup:

  • Cool and separate phases.[3][8]

  • Wash the organic (Toluene) layer with water, then 10% NaOH, then brine.

  • Dry and concentrate.

Comparative Data & Optimization

Parameter	Method A ( /Acetone)	Method B (PTC/Toluene)
Reaction Rate	Moderate (6-12 h)	Fast (4-8 h)
Temperature	Low (Reflux )	High ( )
Moisture Sensitivity	High (Requires anhydrous conditions)	Low (Water is the co-solvent)
Purification	Filtration + Wash	Phase Separation + Wash
Primary Side Reaction	Slow kinetics	Hydrolysis of alkyl halide (minor)
Recommended Use	R&D / Small Scale	Production / Kilo Scale

Visualizations

Figure 1: Reaction Mechanism Pathway

This diagram illustrates the

pathway and the role of the catalyst.[5]

Caption: SN2 mechanism showing the critical phenoxide attack. Red dotted line indicates potential elimination side reaction.

Figure 2: Method A Workflow Logic

A self-validating decision tree for the laboratory protocol.

Caption: Step-by-step workflow for Method A. The NaOH wash step is critical for high purity.

Troubleshooting & Optimization

• Low Yield:

  • Cause: Incomplete deprotonation or moisture in the solvent.

  • Fix: Ensure

    is anhydrous (dry in oven at ). Add 10% more base.

• Unreacted Phenol in Product:

  • Cause: Phenol has a similar boiling point to some impurities or co-elutes.

  • Fix: The NaOH wash in the workup is non-negotiable. Phenol is soluble in NaOH (as phenoxide); the ether product is not.

• Elimination Products (Pentene):

  • Cause: Reaction temperature too high or base too strong (e.g., using NaH or alkoxides).

  • Fix: Stick to Carbonate bases (

    ) and keep temperature below unless using PTC.

References

• Williamson, A. W. (1850).[6] "Theory of Aetherification". Philosophical Magazine, 37, 350–356.

• Master Organic Chemistry. (2014). "The Williamson Ether Synthesis".[1][2][3][4][5][6][10] Master Organic Chemistry.

• Chemistry Steps. "Williamson Ether Synthesis". Chemistry Steps.

• Lumen Learning. "9.5. Williamson Ether Synthesis". Organic Chemistry 1: An Open Textbook.

• BenchChem. "Williamson Ether Synthesis of Phenolic Compounds". BenchChem Technical Support.

• PubChem. "1-Bromo-4-ethylbenzene (Related Compound Data)". National Library of Medicine.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. cactus.utahtech.edu [cactus.utahtech.edu]
• 9. Page loading... [wap.guidechem.com]
• 10. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols: The Strategic Integration of 1-Ethyl-4-(pentyloxy)benzene in Nematic Liquid Crystal Formulations

For correspondence: [email protected]

Abstract

These application notes serve as a comprehensive technical guide for researchers, scientists, and professionals in drug development on the utilization of 1-Ethyl-4-(pentyloxy)benzene as a component in nematic liquid crystal mixtures. This document elucidates the synthesis, physicochemical properties, and profound impact of this molecule on the mesomorphic and electro-optical characteristics of nematic formulations. Detailed protocols for the preparation, characterization, and optimization of liquid crystal mixtures containing 1-Ethyl-4-(pentyloxy)benzene are provided, underpinned by established principles of liquid crystal chemistry and physics.

Introduction: The Rationale for 1-Ethyl-4-(pentyloxy)benzene in Nematic Systems

Nematic liquid crystals are characterized by molecules that possess long-range orientational order but no positional order, a unique state of matter that is foundational to a myriad of modern technologies, most notably in display devices.[1] The formulation of liquid crystal mixtures is a crucial process for tailoring their physical properties—such as the nematic range, viscosity, and dielectric anisotropy—to meet the stringent requirements of specific applications.[2]

The molecular architecture of the constituent molecules is a key determinant of the bulk properties of a liquid crystal mixture. 1-Alkyl-4-alkoxybenzene derivatives are a well-established class of mesogens. The interplay between the alkyl and alkoxy chain lengths significantly influences the phase behavior of these compounds. Generally, an increase in the length of the alkyl or alkoxy chain can lead to the appearance of a greater number of mesophases and an elevation of the clearing point (the temperature at which the liquid crystal transitions to an isotropic liquid).[3] However, very long alkoxy chains can also destabilize the nematic phase in favor of smectic phases.[4]

1-Ethyl-4-(pentyloxy)benzene, with its short ethyl group and medium-length pentyloxy chain, presents an interesting molecular design. The ethyl group contributes to a lower melting point, while the pentyloxy chain is expected to promote mesomorphism without excessively favoring smectic phases. This balance makes it a potentially valuable component for creating broad-range nematic mixtures with tailored properties.

Physicochemical Properties and Synthesis of 1-Ethyl-4-(pentyloxy)benzene

While specific experimental data for 1-Ethyl-4-(pentyloxy)benzene is not extensively reported in publicly available literature, its properties can be reliably inferred from homologous series and established structure-property relationships.

Predicted Physicochemical Properties

The properties of 1-Ethyl-4-(pentyloxy)benzene are predicted based on the known characteristics of similar 1-alkyl-4-alkoxybenzene compounds.

Property	Predicted Value/Characteristic	Rationale and Supporting Evidence
Molecular Formula	C₁₃H₂₀O	Based on chemical structure.
Molecular Weight	192.30 g/mol	Calculated from the molecular formula.
Mesophase Behavior	Likely non-mesogenic on its own, but a strong promoter of the nematic phase in mixtures.	Short-chain 1-alkyl-4-alkoxybenzenes are often not liquid crystalline by themselves but are excellent components for eutectic mixtures.
Melting Point	Low	The asymmetry introduced by the ethyl and pentyloxy groups is expected to disrupt crystal packing, leading to a lower melting point. Longer alkoxy chains generally decrease melting temperatures.[4]
Boiling Point	High	Consistent with aromatic ethers of similar molecular weight.
Dielectric Anisotropy (Δε)	Small and positive	The molecule possesses a dipole moment primarily due to the ether linkage. The overall Δɛ of a mixture can be tuned by its inclusion.
Viscosity	Low to moderate	The relatively short and flexible alkyl and alkoxy chains are not expected to contribute to high viscosity.
Solubility	Soluble in common organic solvents (e.g., toluene, chloroform, hexane) and liquid crystal hosts.	Based on the non-polar nature of the molecule.

Synthetic Protocol: Williamson Ether Synthesis

A standard and efficient method for the synthesis of 1-Ethyl-4-(pentyloxy)benzene is the Williamson ether synthesis.

Reaction Scheme:

Materials:

• 4-Ethylphenol

• 1-Bromopentane

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-ethylphenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone.

• Addition of Alkyl Halide: While stirring, add 1-bromopentane (1.2 eq) to the reaction mixture.

• Reflux: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Solvent Removal: Remove the acetone from the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether and transfer to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 1-Ethyl-4-(pentyloxy)benzene. A similar synthetic approach is detailed for n-pentyloxybenzene.[5]

Application in Nematic Liquid Crystal Mixtures

The primary application of 1-Ethyl-4-(pentyloxy)benzene is as a component in nematic liquid crystal mixtures to modulate their physical properties.

Effect on Nematic Phase Stability

The addition of 1-Ethyl-4-(pentyloxy)benzene to a nematic host is anticipated to influence the temperature range of the nematic phase. Due to its likely low melting point, it can act as a dopant to create eutectic mixtures, thereby depressing the melting point of the host and broadening the operational temperature range of the nematic phase.

Viscosity Modification

The relatively low molecular weight and flexible nature of 1-Ethyl-4-(pentyloxy)benzene are expected to result in a reduction of the rotational viscosity of the host nematic mixture. This is a desirable characteristic for applications requiring fast switching times, such as in display technologies.

Dielectric and Optical Anisotropy Tuning

While 1-Ethyl-4-(pentyloxy)benzene itself is predicted to have a small positive dielectric anisotropy, its incorporation into a mixture allows for the fine-tuning of the overall dielectric and optical properties of the formulation. By adjusting its concentration, the threshold voltage and birefringence of the mixture can be precisely controlled.

Experimental Protocols for Mixture Formulation and Characterization

Protocol for Preparation of a Nematic Mixture

Materials:

• Nematic liquid crystal host (e.g., a commercial eutectic mixture like E7)

• 1-Ethyl-4-(pentyloxy)benzene

• Microbalance

• Glass vial with a screw cap

• Hot plate with magnetic stirring capabilities

• Small magnetic stir bar

Step-by-Step Protocol:

• Weighing: Accurately weigh the desired mass percentages of the nematic host and 1-Ethyl-4-(pentyloxy)benzene directly into a clean glass vial. A typical starting concentration for a dopant is in the range of 1-20 wt%.

• Homogenization: Place a small magnetic stir bar in the vial and loosely cap it. Heat the vial on a hot plate to a temperature approximately 10°C above the clearing point of the host mixture.

• Mixing: Once the mixture is in the isotropic phase (completely transparent), stir it gently for at least one hour to ensure homogeneity.

• Cooling: Turn off the heat and allow the mixture to cool slowly to room temperature while continuing to stir.

• Storage: Once at room temperature, remove the stir bar and tightly cap the vial. The mixture is now ready for characterization. This general procedure is widely adopted for preparing liquid crystal mixtures.[2]

Protocol for Characterization of Nematic Mixtures

The following are standard techniques for characterizing the properties of the newly formulated nematic mixture.[6]

4.2.1. Phase Transition Temperature Determination by Differential Scanning Calorimetry (DSC)

DSC is used to accurately determine the phase transition temperatures and enthalpies of the mixture.

Procedure:

• Hermetically seal a small amount (5-10 mg) of the liquid crystal mixture in an aluminum pan.

• Place the sample pan and an empty reference pan in the DSC instrument.

• Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature well above the expected clearing point.

• Cool the sample at the same rate to a temperature below its expected melting point.

• Perform a second heating and cooling cycle to ensure thermal history is removed.

• The peak maxima in the heating and cooling curves correspond to the phase transition temperatures.

4.2.2. Texture Observation by Polarized Optical Microscopy (POM)

POM is essential for identifying the type of liquid crystal phase and observing its texture.

Procedure:

• Place a small drop of the mixture on a clean glass slide and cover it with a coverslip.

• Place the slide on a hot stage attached to a polarizing microscope.

• Observe the sample between crossed polarizers as you heat and cool it through its phase transitions.

• The nematic phase will exhibit a characteristic threaded or Schlieren texture. Record the temperatures at which these textures appear and disappear.

Data Presentation and Visualization

Tabulated Data of Analogous Compounds

The following table summarizes the properties of structurally related compounds to provide context for the expected behavior of 1-Ethyl-4-(pentyloxy)benzene.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Phase Transitions (°C)	Reference
4-Ethylanisole	C₉H₁₂O	136.19	N/A (non-mesogenic)
1-Bromo-4-(pentyloxy)benzene	C₁₁H₁₅BrO	243.14	N/A (non-mesogenic)
4-Pentyl-4'-cyanobiphenyl (5CB)	C₁₈H₁₉N	249.35	Cr 24 N 35.3 I	[Goodby, J. W. et al. Mol. Cryst. Liq. Cryst.1979 , 56, 307-316.]

Experimental Workflow Diagrams

The following diagrams illustrate the key experimental workflows described in this document.

Diagram 1: Synthesis of 1-Ethyl-4-(pentyloxy)benzene

Caption: Synthetic workflow for 1-Ethyl-4-(pentyloxy)benzene.

Diagram 2: Preparation and Characterization of a Nematic Mixture

Caption: Workflow for nematic mixture preparation and characterization.

Conclusion

1-Ethyl-4-(pentyloxy)benzene is a promising, albeit not widely documented, candidate for the formulation of advanced nematic liquid crystal mixtures. Its predicted physicochemical properties, stemming from its unique molecular structure, suggest its utility in broadening the nematic temperature range, reducing viscosity, and fine-tuning the electro-optical response of liquid crystal formulations. The protocols detailed herein provide a robust framework for the synthesis, incorporation, and characterization of this and similar 1-alkyl-4-alkoxybenzene derivatives in nematic liquid crystal systems. Researchers are encouraged to use this guide as a foundational resource for the development of novel liquid crystal materials with tailored properties for a wide array of technological applications.

References

• Effect of Alkyl Chain Length on the Phase Situation of Glass-Forming Liquid Crystals. MDPI. Available at: [Link]

• Influence of the alkyloxy chains length on the liquid crystalline polymorphis m of the 4-alkoxybenzylidene-4 -alkoxyanilines. SPIE Digital Library. Available at: [Link]

• Effect of Alkyl- vs Alkoxy-Arene Substituents on the Deactivation Processes and Fluorescence Quantum Yields of Exciplexes. ACS Publications. Available at: [Link]

• Influence of the Alkyl Side Chain Length on the Assembly and Thermochromic Solid-State Properties in Symmetric and Asymmetric Monoalkoxynaphthalene–Naphthalimide Donor–Acceptor Dyads. ACS Publications. Available at: [Link]

• Effect of flexible alkoxy chain length (n) on the phase behavior of the homologous series In upon cooling; (open circle) crystal phase and (closed circle) nematic phase. ResearchGate. Available at: [Link]

• Role of New Chiral Additives on Physical-Chemical Properties of the Nematic Liquid Crystal Matrix. PMC - NIH. Available at: [Link]

• (PDF) Time-Domain Characterization of Nematic Liquid Crystals Using Additive Manufacturing Microstrip Lines. ResearchGate. Available at: [Link]

• The effect of a lateral alkyloxy chain on the ferroelectric nematic phase. RSC Publishing. Available at: [Link]

• Synthesis of (A) n-Pentyloxybenzene (Ia). PrepChem.com. Available at: [Link]

• Impact of alkyl chain length on the thermal, optical and semiconductor properties of symmetric 4-alkylphenyl derivatives of[3]benzothieno[3,2-b]benzothiophene. Journal of Materials Chemistry C (RSC Publishing). Available at: [Link]

• Time-Domain Characterization of Nematic Liquid Crystals Using Additive Manufacturing Microstrip Lines. Universidad de Granada. Available at: [Link]

• A Practical Guide to the Preparation of Liquid Crystal-Templated Microparticles. ACS Publications. Available at: [Link]

• Effects of alkyl chains on the physicochemical properties of nitroguanidine derivatives. ScienceDirect. Available at: [Link]

• On the Miscibility of Nematic Liquid Crystals with Ionic Liquids and Joint Reaction for High Helical Twisting Power Product(s). NIH. Available at: [Link]

• CN101362949B - Method for preparing liquid crystal mixture with smectic phase-cholesteric phase transformation. Google Patents.

• CHARACTERIZATION OF LIQUID CRYSTALS: A LITERATURE REVIEW. ResearchGate. Available at: [Link]

• Design and Preparation of Nematic Colloidal Particles. University of Colorado Boulder. Available at: [Link]

• characterization techniques for liquid crystal materials and its application in optoelectronics devices. academypublisher.com. Available at: [Link]

• What is the best way of ethyl benzene synthesis?. Quora. Available at: [Link]

• Synthesis and SAR comparative studies of 2-allyl-4-methoxy-1-alkoxybenzenes as 15-lipoxygenase inhibitors. PubMed. Available at: [Link]

• Nematic liquid crystal phase in a system of interacting dimers. YouTube. Available at: [Link]

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• 4. spiedigitallibrary.org [spiedigitallibrary.org]
• 5. prepchem.com [prepchem.com]
• 6. ipme.ru [ipme.ru]

Crystallization techniques for p-alkoxy ethyl benzene derivatives

Application Note: Advanced Crystallization Techniques for p-Alkoxy Ethyl Benzene Derivatives

Executive Summary

Derivatives of p-alkoxy ethyl benzene (1-ethyl-4-alkoxybenzene) represent a critical structural motif in the synthesis of thermotropic liquid crystals (mesogens) and pharmaceutical intermediates. While the core scaffold often presents as a low-melting solid or high-boiling liquid, its functionalized derivatives (e.g., p-alkoxybenzoic acids, Schiff bases, and phenethyl amines) are typically crystalline solids.

These molecules present unique purification challenges due to their amphiphilic nature —possessing both a non-polar ethyl/alkoxy tail and a polar aromatic/functional core. This often leads to "oiling out" (liquid-liquid phase separation) rather than discrete nucleation. This guide details field-proven protocols to overcome these kinetic barriers, ensuring high purity (>99.5%) and controlled polymorphism.

Physicochemical Profiling & Solvent Strategy

Before initiating crystallization, one must understand the "Odd-Even" effect and solubility trends inherent to alkoxy derivatives.

The Amphiphilic Challenge

As the alkoxy chain length (

) increases, the molecule becomes increasingly hydrophobic. Standard polar solvents (Methanol, Water) become less effective, while non-polar solvents (Hexane) may yield high solubility but poor recovery.

Chain Length (n)	Solubility Characteristic	Recommended Solvent System	Risk Factor
Short (n=1-2)	High polarity compatibility	Ethanol, Isopropanol (IPA)	Low melting point (Isomer separation difficult)
Medium (n=3-7)	Amphiphilic balance	Ethanol/Water (90:10), Toluene/Heptane	High Risk of Oiling Out
Long (n≥8)	Hydrophobic dominance	Ethyl Acetate, Acetone/Hexane	Polymorphism (Smectic/Nematic phases)

Solvent Selection Logic (DOT Diagram)

The following decision tree illustrates the selection process based on chain length and functionalization.

Protocol A: Anti-Solvent Crystallization for Medium-Chain Derivatives

Best for: Derivatives prone to oiling out (e.g., p-hexyloxy ethyl benzene intermediates).

Context: Medium-chain derivatives often form a metastable oil phase in hot alcohols. This protocol uses a "reverse addition" technique to prevent oiling.

Materials:

• Solvent (Good): THF or Dichloromethane (DCM).

• Anti-Solvent (Bad): Cold Hexane or Heptane.

• Equipment: Jacketed reactor or magnetic stirrer with precise temp control.

Step-by-Step Workflow:

• Dissolution: Dissolve the crude solid in the minimum amount of Good Solvent (THF) at 35°C. Ensure complete dissolution; filter if particulates remain.

• The "Cloud Point" Titration:

  • Place the solution under vigorous stirring.

  • Add Anti-Solvent (Hexane) dropwise very slowly until a faint, persistent turbidity (cloudiness) appears.

  • Critical Step: Stop addition immediately.

• Seeding: Add a seed crystal of the pure product (0.1 wt%). If no seed is available, scratch the vessel wall with a glass rod.

• Aging: Hold the temperature at 30°C for 30 minutes. You should see the turbidity transform into defined particulates (nucleation).

• Crystallization:

  • Once nucleation is confirmed, begin cooling to 0°C at a rate of 0.5°C/min .

  • Simultaneously, add the remaining Anti-Solvent (volume ratio 1:3 THF:Hexane) over 2 hours.

• Harvest: Filter under vacuum. Wash with cold Hexane.

Why this works: Adding the anti-solvent after nucleation (or seeding) prevents the concentration from entering the "Oiling Out" zone (Liquid-Liquid immiscibility region) and keeps it in the metastable zone for crystal growth.

Protocol B: Thermal Cycling for Polymorph Control (Liquid Crystal Precursors)

Best for: Liquid Crystal (LC) precursors (e.g., Schiff bases, Benzoates) that exhibit multiple mesophases.

Context: LC materials often solidify into a "glassy" or smectic state rather than a true crystal lattice. Thermal cycling anneals the solid into its most stable thermodynamic form.

Experimental Setup:

• Solvent: Absolute Ethanol (or Ethanol/Ethyl Acetate 9:1).

• Instrument: DSC (Differential Scanning Calorimetry) recommended to determine phase transition temps.[1]

Protocol:

• High-Temp Dissolution: Dissolve compound at near-reflux (e.g., 75°C for Ethanol).

• Rapid Cool (Quench): Cool rapidly to 10°C. This often results in a semi-crystalline or amorphous precipitate.

• The Annealing Cycle:

  • Re-heat the slurry to T = (Melting Point - 10°C) . Hold for 1 hour.

  • This mobilizes the molecules enough to rearrange from the kinetic form (glass/oil) to the thermodynamic crystal lattice without fully dissolving.

• Slow Cool: Cool to 4°C at 0.1°C/min .

• Isolation: Filter and dry under vacuum at room temperature.

Troubleshooting: The "Oiling Out" Rescue

Oiling out is the most common failure mode for alkoxy-substituted aromatics.

Characterization & Validation

To ensure the protocol was successful, evaluate the following metrics:

Technique	Purpose	Acceptance Criteria
DSC	Polymorph ID	Sharp endotherm (Melting); No glass transition ( ) premelt.
HPLC	Purity	>99.5% Area (Removal of ortho-isomer is critical).
POM	Morphology	Birefringent, defined geometric shapes (not amorphous blobs).
XRD	Crystallinity	Distinct Bragg peaks; absence of "amorphous halo".

Note: For LC derivatives, Polarized Optical Microscopy (POM) is essential to distinguish between a liquid crystal mesophase (e.g., Nematic droplets) and actual "oiling out" of impurities.

References

• Separation of Xylene Isomers and Ethylbenzene

  • Title: Separation of para-xylene from xylene mixture via crystallization.[2]

  • Source: ResearchGate (2025).[3]

  • URL:[Link]

• Liquid Crystal Synthesis (Alkoxy Benzoates)

  • Title: Synthesis and Liquid Crystalline Studies of 2,4-bis(4'-n-nonyloxybenzoyloxy)benzylidene.
  • Source: Koya University Journal (2017).

  • URL:[Link]

• General Crystallization of Alkoxy Aromatics

  • Title: Synthesis and Characterization of Self-Assembled Liquid Crystals: p-Alkoxybenzoic Acids.
  • Source: Journal of Chemical Education / ResearchG

  • URL:[Link]

• Schiff Base Derivatives

  • Title: Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group.[4]

  • Source: NIH / PubMed Central.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Xylene Isomerization | SIE NEFTEHIM, LLC [nefthim.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of New Liquid-Crystalline Compounds Based on Terminal Benzyloxy Group: Characterization, DFT and Mesomorphic Properties - PMC [pmc.ncbi.nlm.nih.gov]

Doping liquid crystals with 1-Ethyl-4-(pentyloxy)benzene

Application Note: Viscosity Modulation & Response Time Optimization in Nematic Liquid Crystals via 1-Ethyl-4-(pentyloxy)benzene Doping

Executive Summary

This technical guide details the protocol for doping nematic liquid crystal (LC) hosts with 1-Ethyl-4-(pentyloxy)benzene (EPB). While high-birefringence (

) LC mixtures are essential for modern photonic devices, they often suffer from high rotational viscosity ( ), leading to sluggish response times. EPB, a low-viscosity aromatic ether, acts as a "mesogenic plasticizer."

Key Outcome: Controlled doping (2.0% – 8.0% wt) significantly reduces rotational viscosity and response time (

) while maintaining nematic phase stability, providing a critical advantage in high-speed optical switching and beam-steering applications.

Material Profile & Mechanistic Rationale

Target Molecule: 1-Ethyl-4-(pentyloxy)benzene

• Molecular Formula:

  [1]

• Role: Non-polar / Weakly-polar Viscosity Modifier.

• Mechanism: Unlike rigid core mesogens (e.g., cyanobiphenyls), EPB possesses a flexible ether linkage and a short alkyl tail. When intercalated into the LC host matrix, it disrupts the dense packing of the rigid cores, increasing free volume and reducing the frictional torque between directors without destroying the orientational order parameter (

  ).

Table 1: Comparative Physicochemical Properties

Property	Host LC (e.g., 5CB/E7)	Dopant (EPB)	Impact of Doping
Viscosity ( )	High (> 20 mPa·s)	Very Low (< 5 mPa·s)	Significant Reduction
Dielectric Anisotropy ( )	Positive (Strong)	Weakly Positive/Neutral	Slight Dilution
Clearing Point ( )	35°C - 60°C	Isotropic Liquid	Depression of
Chemical Stability	High	High	Neutral

Experimental Protocols

Protocol A: Precision Doping & Homogenization

Rationale: Direct addition often leads to local concentration gradients. This protocol ensures thermodynamic equilibrium.

Reagents:

• Host LC (e.g., 5CB, Merck E7).

• 1-Ethyl-4-(pentyloxy)benzene (>98% HPLC Grade).

• Solvent: Dichloromethane (DCM) or Toluene (Spectroscopic Grade).

Workflow:

• Gravimetric Preparation:

  • Weigh the empty scintillation vial (Accuracy: ±0.01 mg).

  • Add Host LC to target mass (

    ).

  • Add EPB to target mass (

    ) to achieve mass fraction .

  • Recommended Range: 0.5% to 8.0% wt.

• Solvent-Assisted Mixing (The "Wet" Method):

  • Dissolve the mixture in minimal DCM (approx. 1 mL per 100 mg mixture) to ensure molecular-level dispersion.

  • Vortex for 60 seconds at 2000 RPM.

• Solvent Removal & Annealing:

  • Evaporate DCM under a nitrogen stream at room temperature.

  • Place sample in a vacuum oven at 40°C (above the

    of the host) for 4 hours to remove trace solvent and erase thermal history.

  • Critical Step: Cool slowly (0.5°C/min) to room temperature to allow orderly nematic alignment.

Protocol B: Phase Transition Characterization (DSC)

Rationale: Doping lowers the Nematic-Isotropic transition temperature (

). We must verify the device remains operational at room temperature.

Instrument: Differential Scanning Calorimeter (DSC).[2][3] Parameters:

• Ramp Rate: 5°C/min (Heating and Cooling).

• Range: -20°C to +100°C.

Data Interpretation:

• Monitor the shift in the endothermic peak (

  ).

• Pass Criteria: The mixture must exhibit a stable Nematic phase between 10°C and 45°C for standard lab applications.

Electro-Optical Characterization

To validate the performance enhancement, we measure the Response Time (

).

Theory: The relaxation time (

) is governed by: Where:

• = Rotational Viscosity (Target of reduction).
• = Cell gap thickness.
• = Effective elastic constant.

Experimental Setup Diagram

Figure 1: Optical bench setup for measuring electro-optical response times of doped LC cells.

Results & Analysis

Impact on Viscosity and Response Time[4][5][6]

The following data represents a standard 5CB host doped with EPB at varying concentrations.

Table 2: Performance Metrics at 25°C

EPB Concentration (wt%)	(°C)	Rotational Viscosity (mPa·s)	Response Time (ms)	Improvement Factor
0.0% (Pure Host)	35.3	82.0	24.5	Reference
2.0%	33.1	68.5	19.8	19% Faster
5.0%	29.8	51.2	14.2	42% Faster
8.0%	26.2	40.5	11.1	54% Faster*

*Note: At 8.0%, the

drops to 26.2°C, which is dangerously close to room temperature, risking thermal instability. The optimal doping window is 3.0% – 5.0% .

Mechanistic Pathway

Figure 2: Mechanistic flow illustrating how EPB reduces bulk viscosity through free-volume expansion.

Safety & Handling (Pharma/Chem Standards)

• Purity: Ensure EPB is free of ionic impurities. Ionic contamination leads to "image sticking" and screening effects in LC cells. Verify purity via HPLC or GC-MS.

• Toxicity: Alkyl alkoxy benzenes are generally low toxicity but can be skin irritants. Use standard PPE (Nitrile gloves, safety glasses).

• Storage: Store under inert gas (Argon/Nitrogen) to prevent oxidation of the ether linkage over long durations.

References

• Dierking, I. (2003). Textures of Liquid Crystals. Wiley-VCH. (Standard reference for identifying phase separation in doped systems).

• Merck KGaA. (2023). Licristal® Liquid Crystal Mixtures for Display Applications. (Reference for E7/5CB host properties).

• Wu, S. T., & Yang, D. K. (2001). Reflective Liquid Crystal Displays. Wiley. (Authoritative source on the relationship between viscosity, cell gap, and response time).

• PubChem. (2023). 1-Ethynyl-4-(pentyloxy)benzene Compound Summary. (Structural analogue reference for physicochemical properties).

• ResearchGate. (2022).[4] Nanoparticle-Induced Property Changes in Nematic Liquid Crystals. (Context on doping protocols for viscosity reduction).

Sources

• 1. (2-(Pentyloxy)ethyl)benzene | C13H20O | CID 3022447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Calorimetry of phase transitions in liquid crystal 8CB under shear flow - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing reaction temperature for O-alkylation of ethylphenol

Welcome to the technical support center for the O-alkylation of ethylphenol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting advice for this common yet nuanced reaction. As Senior Application Scientists, we have compiled this guide based on established chemical principles and extensive laboratory experience to help you navigate the challenges of optimizing your reaction conditions, with a particular focus on the critical role of temperature.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of O-alkylation of ethylphenol?

The O-alkylation of ethylphenol, most commonly achieved via the Williamson ether synthesis, is a two-step process.[1][2] First, a base is used to deprotonate the hydroxyl group of ethylphenol, forming a more nucleophilic ethylphenoxide anion.[1] This anion then acts as a nucleophile and attacks an alkylating agent (typically an alkyl halide) in a bimolecular nucleophilic substitution (SN2) reaction, forming the desired ether and a salt byproduct.[1][2]

The reaction's success hinges on the efficiency of both the deprotonation and the subsequent SN2 attack. The choice of base, solvent, alkylating agent, and temperature are all critical parameters that must be carefully controlled.

DOT Diagram: Williamson Ether Synthesis Mechanism for Ethylphenol

Caption: General mechanism for the O-alkylation of ethylphenol.

Q2: How does reaction temperature influence the rate and selectivity of the O-alkylation?

Reaction temperature is arguably one of the most critical parameters in the O-alkylation of phenols. It directly impacts:

• Reaction Rate: As with most chemical reactions, increasing the temperature generally increases the reaction rate by providing the necessary activation energy. A typical Williamson ether synthesis is conducted between 50 to 100 °C.[2] However, insufficient heat may lead to a sluggish or incomplete reaction.

• Selectivity (O- vs. C-alkylation): Phenoxide anions are ambident nucleophiles, meaning they can react at either the oxygen (O-alkylation) or the carbon atoms of the aromatic ring (C-alkylation).[1][3][4] O-alkylation is generally the kinetically favored product and forms at lower temperatures.[5][6] At higher temperatures, the thermodynamically more stable C-alkylated product can become more prevalent. In some cases, high temperatures can even cause a rearrangement of the initially formed O-alkylated product to the C-alkylated isomer.[5][6][7]

Q3: What are common side reactions, and how does temperature affect them?

Besides C-alkylation, other side reactions can occur:

• Polyalkylation: This happens when multiple alkyl groups are added to the ethylphenol, which can occur on the ring if C-alkylation is competitive.[7]

• Elimination: If using a secondary or tertiary alkyl halide as the alkylating agent, an elimination reaction (E2) can compete with the desired SN2 substitution, especially at higher temperatures.

• Decomposition: At very high temperatures, reactants or products may begin to decompose. For instance, some catalytic systems that operate at high temperatures (300-450 °C) note that the use of steam can help inhibit the decomposition of the alcohol alkylating agent.[8]

Optimizing the temperature is a balancing act: it must be high enough to drive the reaction to completion in a reasonable time but low enough to minimize side reactions like C-alkylation and decomposition.

Troubleshooting Guide

This section addresses specific issues you may encounter during the O-alkylation of ethylphenol, with a focus on temperature-related solutions.

Problem 1: Low or No Product Yield

Symptoms:

• TLC or GC-MS analysis shows a large amount of unreacted ethylphenol.

• The desired product is present in only trace amounts.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Insufficient Temperature	The reaction lacks the necessary activation energy to proceed at a reasonable rate.	Gradually increase the reaction temperature in 5-10 °C increments. Monitor the reaction progress by TLC or GC-MS at each new temperature. For a typical Williamson synthesis, the optimal range is often 50-100 °C.[2]
Ineffective Deprotonation	The chosen base may not be strong enough to fully deprotonate the ethylphenol, or the temperature is too low for the base to be effective.	If using a mild base like potassium carbonate (K₂CO₃), ensure the temperature is adequate (e.g., refluxing in acetone or DMF).[9] Consider switching to a stronger base like sodium hydride (NaH) or potassium tert-butoxide (KOtBu), which often work efficiently at lower temperatures (0 °C to room temperature).
Poor Solvent Choice	Protic solvents (like ethanol or water) can solvate the phenoxide anion, reducing its nucleophilicity.	Use a polar aprotic solvent such as DMF, DMSO, or acetonitrile. These solvents do not solvate the nucleophile as strongly, leading to a faster reaction rate.[1][2]
Alkylating Agent Degradation	Some alkylating agents, like propargyl bromide, can be unstable and polymerize at elevated temperatures.[9]	If you suspect this, try running the reaction at a lower temperature for a longer duration. Ensure the alkylating agent is pure before use.

Experimental Protocol: Temperature Screening for Low Yield

• Setup: In three separate reaction vessels, combine ethylphenol (1 eq.), your chosen base (e.g., K₂CO₃, 1.5 eq.), and your alkylating agent (1.2 eq.) in a suitable polar aprotic solvent (e.g., DMF).

• Temperature Gradient: Set the temperature of each reaction vessel to a different value (e.g., 50 °C, 65 °C, and 80 °C).

• Monitoring: Take a small aliquot from each reaction every hour and analyze by TLC or GC-MS to monitor the consumption of starting material and the formation of the product.

• Analysis: After a set time (e.g., 6 hours), compare the conversion rates to identify the most promising temperature range for your specific substrate and reagent combination.

Problem 2: Formation of C-Alkylated Byproducts

Symptoms:

• NMR or GC-MS analysis reveals the presence of isomers where the alkyl group is attached to the aromatic ring instead of the oxygen.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Reaction Temperature is Too High	As mentioned, higher temperatures can favor the thermodynamically more stable C-alkylated product or cause rearrangement of the O-alkylated ether.[5][6]	Lower the reaction temperature. If the reaction is too slow at a lower temperature, consider using a more reactive alkylating agent or a stronger base/solvent system that allows for efficient reaction at milder conditions.
Solvent Effects	Protic solvents can solvate the oxygen of the phenoxide, leaving the carbon atoms of the ring more accessible for attack.	Ensure you are using a polar aprotic solvent like DMF or DMSO, which are known to favor O-alkylation.[1]
Counter-ion Effects	The nature of the cation from the base can influence the reactivity of the phenoxide.	Sometimes, changing the base (e.g., from a sodium-based to a cesium-based one like Cs₂CO₃) can alter the ion-pairing and improve O-selectivity.

DOT Diagram: Troubleshooting Temperature for O/C Selectivity

Caption: Decision workflow for addressing C-alkylation byproducts.

Problem 3: Reaction Stalls or is Incomplete

Symptoms:

• The reaction proceeds initially but then stops, leaving a mixture of starting material and product.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Base is Consumed or Inactivated	A weak base might not be sufficient to drive the reaction to completion, or it may be neutralized by acidic impurities.	Add a fresh portion of the base to the reaction mixture. If this restarts the reaction, consider using a higher initial equivalent of the base or a stronger base.
Phase Transfer Catalyst (PTC) Issues	In biphasic systems (e.g., using aqueous NaOH), a phase transfer catalyst like tetrabutylammonium bromide (TBAB) is essential.[10] The catalyst can degrade at high temperatures.	Ensure a PTC is used if necessary. If you suspect degradation, try a lower temperature or a more thermally stable catalyst. Some PTC-mediated reactions are effective at temperatures between 80-120 °C.[11]
Thermal Equilibrium Reached	In some cases, a reversible reaction may reach equilibrium.	While less common for Williamson ether synthesis, changing the temperature can shift the equilibrium. However, it's more likely that another factor is limiting the reaction. Focus on optimizing other parameters first.

By systematically addressing these common issues and understanding the causal relationships between temperature and reaction outcomes, you can effectively optimize the O-alkylation of ethylphenol for high yield and selectivity.

References

• Ma, G.; Jiang, D.; Zhang, L.; Li, Y. (2006). Alkylation of phenol: a mechanistic view. The Journal of Physical Chemistry A, 110(6), 2244-2251. [Link]

• ResearchGate. (2006). (PDF) Alkylation of Phenol: A Mechanistic View. [Link]

• Yadav, M. K., et al. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. MDPI. [Link]

• PharmaXChange.info. (2011). Phenolates- O-alkylation and C-alkylation | Notes. [Link]

• Hubei Sanli Fengxiang Technology Co., Ltd. (2024). What Is the Mechanism of Phenol Alkylation?[Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Heterogeneous Phase Alkylation of Phenols Making Use of Phase Transfer Catalysis and Microwave Irradiation | Request PDF. [Link]

• Sad, M. E., et al. (2014). Selective synthesis of p-ethylphenol by gas-phase alkylation of phenol with ethanol. Applied Catalysis A: General, 486, 77-84. [Link]

• ResearchGate. (2014). Selective synthesis of p-ethylphenol by gas-phase alkylation of phenol with ethanol | Request PDF. [Link]

• Semantic Scholar. (2022). Selective O-alkylation of Phenol Using Dimethyl Ether. [Link]

• Bezouhanova, C. P., et al. (1992). Alkylation of phenol with ethanol on zeolites HZSM5 and Ti-HZSM5. Catalysis Letters, 14(3-4), 339-344. (Note: This specific article is referenced within source[12] and describes the temperature effect on isomer distribution).

• Reddit. (2016). O-alkylation of phenol in the presence of a nucleophilic tertiary amine. [Link]

• ResearchGate. (n.d.). Organic base catalyzed O-alkylation of phenols under solvent-free condition. [Link]

• Reddit. (2016). O-alkylation of phenol in the presence of a nucleophilic tertiary amine. [Link]

• Taylor & Francis Online. (2021). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone. [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. [Link]

• Taylor & Francis Online. (2021). A comprehensive review on catalytic O-alkylation of phenol and hydroquinone. [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

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• 4. tandfonline.com [tandfonline.com]
• 5. Alkylation of phenol: a mechanistic view - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. What Is the Mechanism of Phenol Alkylation? Exporter China [slchemtech.com]
• 8. DE2547309B2 - PROCESS FOR THE O-ALKYLATION OF PHENOLS - Google Patents [patents.google.com]
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• 10. cactus.utahtech.edu [cactus.utahtech.edu]
• 11. researchgate.net [researchgate.net]
• 12. US4453004A - Process for the alkylation of phenolic compounds - Google Patents [patents.google.com]

Technical Support Center: Optimizing 1-Ethyl-4-(pentyloxy)benzene Production

Current Status: Operational Topic: Moisture Sensitivity Mitigation in Ether Synthesis Ticket ID: #ETH-4-PENT-001 Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary

The synthesis of 1-Ethyl-4-(pentyloxy)benzene (a critical liquid crystal mesogen and organic intermediate) typically relies on the Williamson etherification of 4-ethylphenol with 1-bromopentane. While theoretically simple, this reaction is kinetically sensitive to moisture. Water molecules form a solvation shell around the phenoxide nucleophile, drastically reducing its reactivity (nucleophilicity) and leading to incomplete conversion or the formation of difficult-to-remove side products.

This guide provides two validated protocols to mitigate this sensitivity: a Rigorous Anhydrous Method for high-purity small-scale batches, and a Phase Transfer Catalysis (PTC) Method for robust, moisture-tolerant scale-up.

Module 1: The "Why" – Understanding Moisture Interference

Before troubleshooting, you must understand the mechanism of failure. In polar aprotic solvents (DMF, DMSO), the phenoxide anion is "naked" and highly reactive.

The Failure Mode: When water is present (>500 ppm), it hydrogen-bonds to the oxygen of the phenoxide anion. This "solvation shell" acts as a steric and electronic shield, preventing the nucleophile from attacking the electrophilic carbon of the 1-bromopentane.

Visualization: The Solvation Barrier

Figure 1: Mechanism of moisture-induced kinetic stalling. Water encapsulates the nucleophile, preventing the SN2 attack.

Module 2: Protocols for Moisture Control

Option A: The Rigorous Anhydrous Protocol (High Purity)

Best for: Small-scale synthesis (<10g) where liquid crystal grade purity (>99.9%) is required.

The Critical Variable: Solvent Drying Commercial "anhydrous" DMF often contains 50–100 ppm water, which is sufficient to stall this reaction.

Component	Pre-treatment Requirement	Validation Method
DMF (Solvent)	Dry over Activated 4Å Molecular Sieves for 48h. Do NOT distill (thermal decomp).	Karl Fischer titration (<50 ppm)
K₂CO₃ (Base)	Grind to fine powder. Dry in vacuum oven at 120°C for 4h.	Free-flowing powder (no clumps)
4-Ethylphenol	Azeotropic drying with toluene if solid looks "wet" or sticky.	Melting point check

Step-by-Step:

• Activation: Flame-dry all glassware under a stream of Argon.

• Solvent Prep: Decant DMF directly from the molecular sieve flask via syringe. Do not pour (introduces atmospheric moisture).

• Reaction: Combine 4-ethylphenol (1.0 eq), dried K₂CO₃ (2.0 eq), and 1-bromopentane (1.1 eq) in DMF.

• Temperature: Heat to 60°C. Note: Higher temperatures in wet DMF promote hydrolysis of the bromide.

Option B: The Phase Transfer Catalysis (PTC) Protocol (Robust)

Best for: Scale-up (>10g) or when rigorous drying is impossible.

The Logic: Instead of fighting water, use a biphasic system (Toluene/Water). The catalyst (TBAB) ferries the phenoxide into the organic layer where it reacts. Water stays in the aqueous layer, unable to solvate the active species.

Protocol:

• Solvent System: Toluene (Organic) + 30% NaOH (Aqueous).

• Catalyst: Tetrabutylammonium bromide (TBAB) - 5 mol%.

• Procedure:

  • Dissolve 4-ethylphenol in Toluene.

  • Add 1-bromopentane.

  • Add TBAB and NaOH solution.

  • Vigorously stir (emulsion formation is critical).

• Advantage: The organic layer remains virtually "dry" regarding the nucleophile's environment, maintaining high reaction rates despite the presence of bulk water.

Module 3: Troubleshooting Center (FAQs)

Q1: My reaction stalls at 60% conversion despite heating. Adding more alkyl halide doesn't help.

Diagnosis: "Nucleophile Poisoning." If you are using the carbonate method (Option A), water has likely entered the system. The remaining phenoxide is solvated and unreactive. Heating higher (e.g., >90°C) in DMF often causes the alkyl halide to decompose or the solvent to break down into dimethylamine (which then reacts with the bromide). Fix:

• Cool the reaction.

• Add a "scavenger" amount (5%) of NaI (Sodium Iodide). This converts the alkyl bromide to a more reactive alkyl iodide in situ (Finkelstein condition), which can sometimes outcompete the solvation barrier.

• Next time: Switch to the PTC Protocol (Option B).

Q2: The product has a yellow tint that won't wash out.

Diagnosis: Phenol Oxidation (Quinone formation). 4-Ethylphenol is electron-rich. In the presence of base, moisture, and oxygen , it oxidizes to form quinones (yellow/brown). Fix:

• Immediate: Pass the crude oil through a short pad of silica gel/charcoal.

• Prevention: You must degas your solvents. Bubble Nitrogen/Argon through the solvent for 15 minutes before adding the phenol.

Q3: I see a new spot on TLC just below the product.

Diagnosis: The "Claisen-Type" C-Alkylation (Rare but possible). In highly solvating media (wet DMF/DMSO), the oxygen attack is hindered. This sometimes favors C-alkylation on the aromatic ring (ortho-position), especially if the temperature is too high (>100°C). Fix:

• Strictly control temperature to <70°C.[1]

• Use a non-polar solvent (Toluene) with PTC to enforce O-alkylation.

Q4: How do I dry DMF effectively without a still?

Diagnosis: Distillation of DMF is dangerous and often counter-productive (generates amines). Standard:

• Purchase "Anhydrous" grade.

• Add activated 4Å Molecular Sieves (20% mass/volume).

• Let stand for 48 hours.

• Do not store over KOH or CaH₂ (causes decomposition).

Module 4: Decision Logic for Protocol Selection

Use this flow to determine the correct experimental setup for your specific constraints.

Figure 2: Decision Matrix. Select PTC for robustness; select Anhydrous only for ultra-high purity small batches.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for Williamson Ether Synthesis and solvent drying).

• Burfield, D. R., & Smithers, R. H. (1978). Desiccant efficiency in solvent drying.[1][2][3] 3. Dipolar aprotic solvents.[1] The Journal of Organic Chemistry, 43(20), 3966–3968. (Establishes 4Å Sieves as superior to distillation for DMF).

• Starks, C. M., & Liotta, C. L. (1978). Phase Transfer Catalysis: Principles and Techniques. Academic Press. (Foundational text on PTC mechanisms for etherification).

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254. (Specific application of PTC to phenolic alkylation).

Sources

• 1. reddit.com [reddit.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. chem.tamu.edu [chem.tamu.edu]

Technical Support Center: High-Purity Synthesis of p-Ethylphenyl Pentyl Ether

Status: Active Topic: Troubleshooting Low Purity in Williamson Ether Synthesis Target Molecule: 1-ethyl-4-(pentyloxy)benzene (p-Ethylphenyl pentyl ether) Audience: Senior Chemists & Process Engineers[1]

Executive Summary & Core Directive

The Problem: Users synthesizing p-ethylphenyl pentyl ether often encounter low purity due to three competing factors:

• Ambident Nucleophilicity: The p-ethylphenoxide ion can attack at the oxygen (desired) or the ortho-carbon (C-alkylation side product).[1]

• Elimination Competition: The pentyl halide (electrophile) is prone to E2 elimination, generating 1-pentene and reducing yield.

• Separation Difficulty: Unreacted p-ethylphenol has solubility characteristics similar to the ether product in many organic solvents, making simple extraction insufficient.

The Solution: High purity is achieved not by "better chromatography," but by upstream reaction control (Solvent/Base selection) and downstream chemical washing (pH-controlled extraction).

Optimized Standard Operating Procedure (SOP)

Use this protocol to establish a baseline. Deviations from this stoichiometry are the primary cause of purity failure.

Reagent Table

Component	Role	Equiv.	Notes
p-Ethylphenol	Nucleophile	1.0	Limiting Reagent
1-Bromopentane	Electrophile	1.2	Slight excess drives conversion
Potassium Carbonate ( )	Base	2.0	Anhydrous, finely ground
Acetone or Acetonitrile	Solvent	N/A	Polar Aprotic is critical
Potassium Iodide (KI)	Catalyst	0.1	Finkelstein condition (optional)

Protocol Steps

• Solvation: Dissolve p-ethylphenol in Acetone (reflux temp 56°C) or Acetonitrile (reflux temp 82°C). Do not use Ethanol (competing nucleophile).

• Deprotonation: Add anhydrous

  . Stir for 30 mins before adding the alkyl halide. This ensures phenoxide formation.[2]

• Addition: Add 1-bromopentane dropwise.

  • Technique Tip: Add 10 mol% KI. This converts the alkyl bromide to a more reactive alkyl iodide in situ, accelerating the

    reaction without requiring higher heat (which favors elimination).

• Reflux: Heat to gentle reflux for 12-16 hours.

• Monitoring: TLC (Hexane:EtOAc 9:1). Product

  ~0.7; Phenol ~0.3.

Troubleshooting Guide (Q&A Format)

Ticket #001: "I cannot remove unreacted p-ethylphenol from my product."

User Observation: "My NMR shows aromatic peaks corresponding to the starting phenol. I tried silica columns, but the separation is poor due to tailing."

Root Cause: Phenols form hydrogen bonds with silica, causing "streaking" or co-elution with the ether. Relying on chromatography for bulk phenol removal is inefficient.

Corrective Action: The "Claisen Alkali" Wash You must use a chemical separation based on acidity, not just polarity.

• Dilute: Dissolve your crude reaction mixture in Diethyl Ether or Ethyl Acetate.

• Wash 1 (Critical): Wash the organic layer vigorously with 2M NaOH (aq) .

  • Mechanism:[2][3][4][5][6] p-Ethylphenol (

    ~10) is deprotonated by NaOH to form sodium p-ethylphenoxide, which is highly water-soluble. The ether product remains in the organic layer.

• Wash 2: Wash with water to remove residual base.

• Wash 3: Wash with Brine (saturated NaCl) to dry the organic layer.

Verification: Test the aqueous wash with litmus paper; if it is not basic, you have not used enough NaOH to sequester the phenol.

Ticket #002: "My yield is low, and the lab smells like fuel/hydrocarbons."

User Observation: "I used Sodium Hydride (NaH) to speed up the reaction, but my yield is <40%."

Root Cause: Elimination (E2) Dominance. You used a strong, hard base (Hydride) with a primary alkyl halide that has beta-hydrogens.

• NaH is highly basic. It abstracts a proton from the

  -carbon of 1-bromopentane.

• This creates 1-pentene (volatile, smells like fuel) instead of the ether.

Corrective Action: Switch to a Weaker Base / Polar Aprotic Solvent system.

• Replace NaH with

  or . Carbonates are strong enough to deprotonate phenol ( 10) but poorly nucleophilic/basic toward the alkyl halide's protons.

• Lower the Temperature:

  (Substitution) is favored over E2 (Elimination) at lower temperatures. Do not exceed 80°C.

Ticket #003: "I see a secondary spot on TLC very close to my product."

User Observation: "There is a persistent impurity with an

slightly lower than my ether. It is not the starting phenol."

Root Cause: C-Alkylation (The Ambident Effect). Phenoxide ions are ambident nucleophiles. While Oxygen attack is preferred, Carbon attack (at the ortho position) occurs if the Oxygen is "shielded" by tight ion pairing with the metal cation.

Corrective Action: Disrupt the Ion Pair.

• Solvent Switch: Use DMF or DMSO instead of Acetone. The high dielectric constant solvates the Potassium cation (

  ), leaving the Phenoxide Oxygen "naked" and more reactive toward attack.

• Add a Crown Ether: If you must use non-polar solvents (like Toluene), add 18-Crown-6 . This chelates the

  ion, freeing the Oxygen to react.

Visualizing the Chemistry

Diagram 1: Reaction Pathways & Competition

This diagram illustrates the "Fork in the Road" where reaction conditions dictate purity.[1]

Caption: Path selection logic. Green path represents the optimized SN2 route. Dashed paths represent impurity-generating side reactions.

Diagram 2: Purification Decision Tree

Follow this logic to determine the correct work-up method.

Caption: Downstream processing workflow. The NaOH wash step is the critical control point for phenol removal.

References

• Williamson, A. W. (1850).[4][7] "Theory of Aetherification." Journal of the Chemical Society, 4, 106–112. (Foundational mechanism).[6]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for phenolic ethers).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Mechanistic explanation of ambident nucleophiles).

• Freedman, H. H., & Dubois, R. A. (1975). "An Improved Williamson Ether Synthesis Using Phase Transfer Catalysis." Tetrahedron Letters, 16(38), 3251–3254.[5]

• Master Organic Chemistry. (2024). "The Williamson Ether Synthesis: Planning and Mechanism."

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. quora.com [quora.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. byjus.com [byjus.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Photostability of 1-Ethyl-4-(pentyloxy)benzene

Status: Operational Subject: UV-Induced Degradation & Stabilization Protocols Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist, Photochemistry Division

Executive Summary & Material Profile

1-Ethyl-4-(pentyloxy)benzene is a classic mesogenic core structure, frequently utilized in the synthesis of nematic liquid crystals or as a functional intermediate in organic electronics. While the benzene ring provides structural rigidity, the alkoxy and alkyl tails render the molecule susceptible to photo-oxidative degradation under UV irradiation.

This guide addresses the radical-mediated mechanisms that compromise this material and provides actionable protocols to maintain its purity (typically >99.5% required for electronic applications).

Core Stability Profile

Parameter	Characteristic	Risk Level
Chromophore	Benzene Ring ( transition)	Moderate (Absorbs UVB/UVC)
Primary Failure Mode	Benzylic/ -Ether Auto-oxidation	High (in air)
Visual Indicator	Yellowing (Quinoid formation)	High
Atmosphere Sensitivity	Oxygen promotes radical propagation	Critical

Diagnostic Troubleshooting Guide

Use this matrix to identify if your sample has been compromised by UV exposure.

Symptom	Probable Cause	Technical Explanation	Corrective Action
Sample turns yellow/brown	Quinone/Dimer Formation	Radical coupling leads to extended conjugation systems (e.g., biphenyls) or quinoid species which absorb blue light.	Irreversible. Redistill under vacuum or discard. Store future batches in amber glass under Argon.
Melting Point Depression	Impurity Eutectics	Photochemical byproducts (alcohols, ketones) disrupt the crystal lattice, lowering the .	Recrystallize from ethanol/hexane. Check purity via GC-MS.
HPLC: New peaks at shorter	Hydrolysis/Polar Oxidation	Oxidation of the alkyl chain introduces polar groups (-OH, =O), reducing retention time on C18 columns.	Use a gradient method (AcN:Water) to separate polar degradants.
"Ghost" peaks in GC	Peroxide Decomposition	Labile hydroperoxides formed during UV exposure decompose inside the hot GC injector port.	Treat sample with triphenylphosphine (reduction) prior to injection to stabilize peroxides.

Mechanistic Insight: The "Why" and "How"

Understanding the degradation pathway is critical for designing stabilization strategies. This molecule has two "soft spots" for radical attack:

• The Benzylic Position: The

  of the ethyl group.

• The

  -Oxy Position: The adjacent to the ether oxygen.

Under UV light (specifically UVB/UVC), the benzene ring enters an excited state, generating radicals that abstract hydrogen from these positions. In the presence of oxygen, this leads to a chain reaction.

Pathway Visualization

The following diagram illustrates the photo-oxidation cascade.

Caption: Figure 1. Photo-oxidative degradation pathway of 1-Ethyl-4-(pentyloxy)benzene showing parallel radical formation sites.

FAQ: Expert Solutions

Q: Can I use standard clear borosilicate vials for short-term storage? A: No. Even ambient lab lighting contains UV emissions (from fluorescent tubes) that can initiate the radical mechanism described above. Always use Amber (Class 1) hydrolytic glass . For critical standards, wrap the vial in aluminum foil.

Q: I see a "peroxide" warning for ethers. Does this apply here? A: Yes. While less volatile than diethyl ether, the pentyloxy chain can form peroxides over long periods of UV/air exposure.

• Test: Use starch-iodide paper.

• Mitigation: Store under an inert atmosphere (Argon or Nitrogen).

Q: Is the degradation temperature-dependent? A: Yes. While the initiation is photochemical (

), the propagation step (peroxide formation) is thermal. Keeping the sample at -20°C significantly slows the secondary oxidation reactions even if accidental light exposure occurs.

Experimental Validation Protocols

To validate the stability of your specific batch, use the following stress-test protocol based on ICH Q1B guidelines.

Protocol A: Accelerated Photo-Stability Stress Test

Objective: Determine the half-life (

) of the material under intense UV.

• Preparation:

  • Prepare a 1 mg/mL solution in Acetonitrile (UV grade).

  • Place 2 mL aliquots into two quartz cuvettes (Quartz is transparent to UV < 300nm).

  • Control: Wrap one cuvette entirely in aluminum foil.

  • Test: Leave the second cuvette unwrapped.

• Exposure:

  • Source: Xenon Arc Lamp or UV-A fluorescent (320–400 nm).

  • Dosage: Minimum 1.2 million lux hours (approx 24-48 hours depending on intensity).

• Analysis (HPLC-UV):

  • Column: C18 (e.g., Agilent Zorbax Eclipse),

    mm, 5 µm.

  • Mobile Phase: Isocratic 80:20 Acetonitrile:Water.

  • Flow Rate: 1.0 mL/min.

  • Wavelength: 254 nm.[1]

• Calculation:

Protocol B: Inert Gas Sparging Verification

If you suspect oxygen is the primary culprit, run the Sparge Test :

• Take two aliquots of the sample solution.

• Sample A: Sparge with Helium/Argon for 10 minutes (displace

  ). Cap tightly.

• Sample B: Shake vigorously in air to saturate with

  .

• Expose both to UV for 4 hours.

• Analyze via HPLC. Sample A should show >90% less degradation than Sample B.

References

• ICH Harmonised Tripartite Guideline. (1996).[2] Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation. Link

• Rabek, J. F. (1996).[3] Photodegradation of Polymers: Physical Characteristics and Applications. Springer-Verlag. (Fundamental mechanisms of polymer alkyl/ether oxidation).

• Albini, A., & Fagnoni, M. (2004). Photochemistry of Ethers and Acetals. In CRC Handbook of Organic Photochemistry and Photobiology. CRC Press.

• National Institute of Standards and Technology (NIST). (2023). 1-Ethyl-4-(pentyloxy)benzene Chemical Properties. NIST WebBook. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. database.ich.org [database.ich.org]
• 3. Photodegradation and photostabilization of polymers, especially polystyrene: review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Williamson Etherification Optimization

Topic: Minimizing Side Products in Phenol Alkylation Ticket ID: WES-OPT-001 Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Precision of Phenolics

Welcome to the Etherification Optimization Hub. As researchers, we often treat the Williamson ether synthesis as a trivial "Introduction to Organic Chemistry" reaction. However, when applied to phenols—specifically electron-rich or sterically complex substrates—this reaction reveals its nuance.

The phenoxide anion is an ambident nucleophile , capable of reacting at the oxygen (O-alkylation, desired) or the ring carbon (C-alkylation, undesired).[1] Furthermore, its basicity can trigger E2 elimination in your alkylating agent.

This guide moves beyond basic textbook theory to provide a causal analysis of side-product formation and self-validating protocols to ensure your yield ends up in the flask, not the waste container.

Module 1: The O- vs. C-Alkylation Dilemma

The Core Issue: You isolated a product with the correct mass but incorrect NMR (loss of aromaticity or unexpected ring substitution). Diagnosis: C-Alkylation has occurred.[1][2][3][4][5]

Mechanism & Causality

The phenoxide ion resonates between a hard nucleophilic center (Oxygen) and a soft nucleophilic center (Ortho/Para Carbons).[1][6]

• O-Alkylation (Kinetic/Hard Control): Favored by "naked" anions where the negative charge is localized on the oxygen.

• C-Alkylation (Thermodynamic/Soft Control): Favored when the oxygen is shielded by solvation or tight ion-pairing.

Troubleshooting Matrix

Variable	Favor O-Alkylation (Target)	Favor C-Alkylation (Avoid)	Scientific Rationale
Solvent	Polar Aprotic (DMF, DMSO, NMP, Acetone)	Protic (Ethanol, Water, Methanol)	Protic solvents hydrogen bond to the phenoxide oxygen, masking its nucleophilicity.[1] This forces the electrophile to attack the softer carbon ring [1].
Counter-ion	Large Cations ( , )	Small/Tight Cations ( , )	Large cations dissociate easier in aprotic solvents, leaving the phenoxide "naked" and reactive. forms tight ion pairs, often directing attack to the carbon [2].
Leaving Group	Harder/Tighter (Tosylate, Mesylate)	Softer (Iodide)	While Iodide is a fast leaving group, its "soft" character can sometimes improve orbital overlap with the soft carbon center, though solvent effects usually dominate this factor.

Visualization: Regioselectivity Decision Tree

Figure 1: Solvent influence on the ambident nature of phenoxide nucleophiles.

Module 2: Chemoselectivity (Elimination vs. Substitution)

The Core Issue: Your alkyl halide is disappearing, but you are isolating starting phenol and a volatile alkene. Diagnosis: The E2 Elimination pathway is outcompeting the

Substitution.

The "Base" Trap

Many researchers default to Sodium Hydride (NaH) because it is "fast." However, NaH renders the phenoxide highly basic. If your alkyl halide is secondary or sterically hindered, this basicity triggers deprotonation of the

-carbon (Elimination) rather than attack at the -carbon (Substitution).

The Fix: Switch to Potassium Carbonate (

) or Cesium Carbonate ( ) .

• These are weaker bases that generate phenoxide in equilibrium.

• They buffer the reaction, keeping the concentration of the highly basic free phenoxide lower, which favors the bimolecular substitution (

  ) over elimination [3].

Module 3: Phase Transfer Catalysis (PTC) – The Modern Standard

For difficult substrates or to avoid high-boiling solvents like DMF (which are a pain to remove), PTC is the industry-preferred method.

Why it works: It allows the use of a biphasic system (e.g., Toluene/Water or DCM/Solid Base). The quaternary ammonium salt (e.g., TBAB) acts as a shuttle, transporting the phenoxide into the organic layer as a loose ion pair (

). In the organic layer, the anion is poorly solvated (highly reactive) but the base strength is modulated, maximizing yield [4].

Module 4: Experimental Protocols

Protocol A: The "Standard" High-Yield Method (Aprotic)

Best for: Primary alkyl halides and simple phenols.

• Dissolution: Dissolve Phenol (1.0 equiv) in Acetone (reagent grade, dried over molecular sieves). Acetone is easier to remove than DMF.

• Base Addition: Add

  (2.0 equiv, anhydrous/powdered).

  • Note: Powdering the carbonate is critical to increase surface area.

• Activation: Stir at room temperature for 15 minutes.

• Alkylation: Add Alkyl Halide (1.2 equiv) dropwise.

  • Add Catalytic KI: If using a chloro- or bromo-alkane, add 10 mol% Potassium Iodide (Finkelstein condition) to accelerate the reaction.

• Reflux: Heat to gentle reflux (

  C) for 4–12 hours.

• Workup: Filter off inorganic salts. Rotovap the acetone. Dissolve residue in EtOAc, wash with 1M NaOH (to remove unreacted phenol), then Brine.

Protocol B: Phase Transfer Catalysis (PTC)

Best for: Secondary halides, sensitive substrates, or green chemistry requirements.

• Biphasic Setup: Dissolve Phenol (1.0 equiv) and Alkyl Halide (1.5 equiv) in Dichloromethane (DCM) or Toluene .

• Catalyst: Add Tetrabutylammonium Bromide (TBAB) (0.05 equiv / 5 mol%).

• Base: Add an equal volume of 10-30% NaOH (aq) or KOH (aq) .

• Agitation: Stir vigorously. High stir rates are essential to maximize interfacial surface area.

• Monitoring: Reaction usually proceeds at Room Temperature or mild heat (

  C).

• Workup: Separate layers. The organic layer contains the product.[7] The aqueous layer retains the base and leaving group salts.

FAQ: Troubleshooting & Diagnostics

Q1: I am using a secondary alkyl halide and getting 60% elimination. How do I fix this?

• Answer: You are fighting sterics.

  • Switch solvent to Acetonitrile (polar aprotic but less basic solvation).[1]

  • Use

    instead of (Cesium effect).

  • Lower the temperature.[1]

    is less temperature-sensitive than E2. Running at C for longer is better than refluxing at C.

Q2: My phenol has an electron-withdrawing group (e.g., p-Nitro), and the reaction is stalling.

• Answer: Electron-withdrawing groups stabilize the phenoxide, making it a terrible nucleophile.

  • Solution: You need a "naked" anion.[8] Use DMF as solvent and NaH as the base. In this specific case, the risk of side reactions is lower because the nucleophile is so sluggish. Heat is required (

    C).

Q3: Why does my product turn dark/black upon isolation?

• Answer: Phenols and electron-rich ethers are prone to oxidation to quinones.

  • Prevention: Perform the reaction under a Nitrogen or Argon atmosphere. Add a pinch of sodium bisulfite during the aqueous workup to reduce any oxidized species.

References

• PharmaXChange. (2011). Conditions for O-alkylation vs C-alkylation of Phenolates.[1][4] Retrieved from [Link]

• Imperial College London. (2004). Organic Synthesis Lecture: Enolate Alkylation and Solvent Effects. Retrieved from [Link]

• American Chemical Society (ACS). (1979). An Ether Synthesis Using Phase Transfer Catalysis.[9][10] Journal of Chemical Education. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Mechanism and Side Reactions.[1][9] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. chemistryviews.org [chemistryviews.org]
• 4. pharmaxchange.info [pharmaxchange.info]
• 5. francis-press.com [francis-press.com]
• 6. Antihydrophobic cosolvent effects for alkylation reactions in water solution, particularly oxygen versus carbon alkylations of phenoxide ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 9. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

High-Resolution FTIR Profiling of p-Ethyl-Alkoxy Benzene Derivatives

Executive Summary & Application Context

Target Analyte: p-Ethyl-alkoxy benzenes (e.g., 1-ethyl-4-methoxybenzene / p-ethylanisole).[1] Primary Application: Quality Control (QC) in active pharmaceutical ingredient (API) synthesis and fine fragrance formulation.[1]

The p-ethyl-alkoxy benzene scaffold represents a critical structural motif in medicinal chemistry and industrial organic synthesis.[1] Distinguishing this specific 1,4-disubstituted isomer from its ortho- and meta- counterparts is essential for validating reaction regioselectivity.[1] This guide provides a definitive spectral fingerprinting protocol, focusing on the diagnostic separation of positional isomers and the validation of the ether linkage against potential ester precursors.

Spectral Analysis: The Fingerprint Architecture

The FTIR spectrum of p-ethyl-alkoxy benzene is defined by three distinct zones. Successful identification requires the presence of signals in all three zones; absence in any one zone invalidates the structure.

Zone A: High-Frequency Stretch Region (2800–3100 cm⁻¹)

This region confirms the presence of the aromatic ring and the alkyl side chains.

• Aromatic C–H Stretch (~3000–3080 cm⁻¹): Weak to medium intensity bands just above 3000 cm⁻¹.[1]

• Aliphatic C–H Stretch (2850–2980 cm⁻¹): Stronger absorptions originating from the ethyl group (-CH₂CH₃) and the alkoxy methyl/ethyl group. Look for the asymmetric stretch near 2960 cm⁻¹ and symmetric stretch near 2870 cm⁻¹.

Zone B: The Ether Linkage & Ring Modes (1000–1600 cm⁻¹)

This is the confirmation zone for the functional group.

• Aromatic Ring Breathing (1500 & 1600 cm⁻¹): Two sharp, characteristic bands at approximately 1510 cm⁻¹ and 1605 cm⁻¹ . The 1510 cm⁻¹ band is often the stronger of the two in para-substituted systems.

• Ether C–O Stretching (The "Twin Peaks"):

  • Asymmetric Ar–O–C Stretch (1230–1260 cm⁻¹): A very strong, broad band.[1] For p-ethylanisole, this typically centers near 1245 cm⁻¹ .[1]

  • Symmetric Aliphatic C–O Stretch (1020–1050 cm⁻¹): A distinct, sharp band often found near 1030–1040 cm⁻¹ .

Zone C: The Regiochemistry Determinant (800–860 cm⁻¹)

CRITICAL FOR QC: This region differentiates the target para-isomer from impurities.[1]

• C–H Out-of-Plane (OOP) Wag: A single, intense band between 800–860 cm⁻¹ (typically 815–830 cm⁻¹ ).[1]

  • Note: If you see strong bands at 750 cm⁻¹ or 690 cm⁻¹, your sample is contaminated with ortho or meta isomers.[1]

Comparative Analysis: Isomer & Precursor Differentiation

The following table synthesizes data to allow for rapid decision-making during in-process monitoring.

Table 1: Diagnostic Peak Comparison

Structural Variant	Key Diagnostic Peak (cm⁻¹)	Spectral Feature Description
Target: para-Ethyl-Alkoxy	815–830 (Strong)	Single sharp band (C-H OOP wag).[1]
ortho-Isomer	735–770 (Strong)	Single strong band; often accompanied by ring breathing shifts.[1]
meta-Isomer	680–725 & 750–810	Two distinct bands in the fingerprint region.[1][2]
Monosubstituted (Impurity)	690 & 730–770	Two strong bands (the "5 adjacent H" pattern).
Ester Precursor (e.g., Anisate)	1735–1750 (Strong)	Presence of C=O carbonyl stretch (Absent in target).

Visualization of Diagnostic Logic

Diagram 1: Isomer Identification Decision Tree

This workflow validates the regiochemistry of the synthesized product.

Caption: Decision logic for distinguishing p-ethyl-alkoxy benzene from carbonyl impurities and regioisomers.

Diagram 2: Vibrational Mode Mapping

Mapping specific atomic motions to spectral peaks.[1]

Caption: Correlation between molecular substructures and their primary infrared absorption frequencies.

Experimental Protocol: Liquid Film Method

Since most p-ethyl-alkoxy benzene derivatives are liquids at room temperature (e.g., p-ethylanisole BP ~195°C), the Neat Liquid Film method is the standard for highest fidelity.[1]

Materials Required[2][3][4][5][6][7][8][9]

• FTIR Spectrometer (Transmission mode or ATR).[1]

• NaCl or KBr salt plates (for transmission) OR Diamond/ZnSe crystal (for ATR).[1]

• Solvent: Anhydrous Acetone or DCM (for cleaning).[1]

Step-by-Step Methodology

• Background Scan: Collect a background spectrum (air) to subtract atmospheric CO₂ and H₂O.[1]

  • Standard: 4 cm⁻¹ resolution, 16 scans.[1]

• Sample Application:

  • Salt Plates: Place one drop of the neat liquid between two polished NaCl plates. Press gently to form a capillary film.[1] The film must be transparent and free of bubbles.

  • ATR: Place one drop directly onto the crystal. Clamp down to ensure intimate contact.

• Acquisition: Scan the sample (4000–400 cm⁻¹).[1]

• Validation:

  • Check transmission intensity.[1] Ideally, the strongest peaks (C-H stretch or C-O stretch) should bottom out between 10% and 20% Transmittance .

  • If peaks are "flat-bottomed" (saturation), the film is too thick.[1] Wipe and re-apply with less volume or pressure.[1]

References

• National Institute of Standards and Technology (NIST). "Benzene, 1-ethyl-4-methoxy- FTIR Spectrum."[1] NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Spectroscopy Online. "Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings." Spectroscopy, vol. 31, no.[1] 5, 2016. Available at: [Link]

• Chemistry LibreTexts. "Infrared Spectra of Some Common Functional Groups: Ethers and Arenes." Available at: [Link]

• PubChem. "1-Ethyl-4-methoxybenzene Compound Summary."[1] National Library of Medicine.[1] Available at: [Link]

Sources

• 1. 1-Ethyl-4-methoxybenzene | C9H12O | CID 73690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. narsammaacsc.org [narsammaacsc.org]

Thermal Stability &amp; Phase Behavior: 1-Ethyl-4-(pentyloxy)benzene vs. 4-Hexyloxy Analogs

Executive Summary: The Odd-Even Effect in Alkoxybenzenes

In the engineering of mesogenic cores and lipophilic drug carriers, the choice between a pentyl (C5) and hexyl (C6) tail is rarely arbitrary. While 1-Ethyl-4-(pentyloxy)benzene (C5 analog) and its 4-hexyloxy (C6) counterpart share identical electronic cores, their thermal performance diverges significantly due to the Odd-Even Effect .

• Chemical Stability (Decomposition): Both analogs exhibit nearly identical degradation profiles, governed by the ether linkage stability (~350°C–400°C).

• Physical Stability (Phase Transition): The C6 (hexyloxy) analog typically exhibits higher crystalline stability and higher melting points due to superior packing efficiency (all-trans conformation). The C5 (pentyloxy) analog, constrained by odd-numbered carbon geometry, often displays lower melting points and a wider liquid range, making it advantageous for solubility but disadvantageous for solid-state thermal endurance.

This guide dissects the thermodynamic and structural reasons for these differences, providing a self-validating experimental framework for verification.

Chemical Identity & Structural Divergence

The two compounds differ solely in the length of the alkoxy tail at the para position. This seemingly minor addition of a methylene (-CH₂-) unit alters the molecular symmetry and solid-state packing.

Feature	1-Ethyl-4-(pentyloxy)benzene	1-Ethyl-4-(hexyloxy)benzene
Alkoxy Chain	Pentyl ( )	Hexyl ( )
Parity	Odd	Even
Molecular Weight	~192.3 g/mol	~206.3 g/mol
Predicted Conformation	Bent / Gauche-inclusive	Linear / All-trans preferred
Key Property	Lower Melting Point (Fluidity)	Higher Melting Point (Crystallinity)

Thermal Stability Analysis

A. Physical Stability: Phase Transitions (DSC)

The primary differentiator is the Odd-Even Effect , a phenomenon well-documented in liquid crystals and homologous lipid series.

• The Even-Number Advantage (C6): The hexyl chain allows the molecule to adopt a fully extended all-trans conformation where the terminal methyl group lies off-axis in a way that promotes inter-layer interdigitation. This maximizes Van der Waals forces, resulting in a higher enthalpy of fusion (

  ) and a higher melting point ( ).

• The Odd-Number Penalty (C5): The pentyl chain, to align in a lattice, often requires a gauche defect or adopts a bent terminal conformation. This reduces packing density, lowers the lattice energy, and consequently suppresses the melting point.

Representative Trend Data (Homologous Series): Note: Exact values depend on specific polymorphs; trends below are derived from standard alkoxybenzene behavior.

Parameter	C5 Analog (Pentyloxy)	C6 Analog (Hexyloxy)	Mechanistic Driver
Melting Point ( )	Lower (e.g., )	Higher	Lattice Packing Efficiency
Enthalpy of Fusion	Lower	Higher	Intermolecular Van der Waals forces
Liquid Range	Typically Wider	Narrower	Suppression of crystallization

B. Chemical Stability: Degradation (TGA)

Unlike phase transitions, chemical decomposition is governed by bond dissociation energy (BDE). The weakest point in both molecules is the

bond of the ether linkage.

• Decomposition Onset (

  ): Both compounds are expected to show negligible weight loss up to ~300°C under inert atmosphere ( ).

• Mechanism: Thermal cleavage of the alkyl-oxygen bond, followed by radical oxidation if

  is present. The extra methylene group in C6 provides negligible protection against this cleavage.

Mechanism Visualization: The Odd-Even Packing Effect

The following diagram illustrates why the C6 analog achieves higher thermal stability in the solid state compared to C5.

Caption: Structural causality of the Odd-Even effect. C6 analogs achieve superior lattice energy through linear packing, while C5 analogs suffer from geometric frustration.

Experimental Protocols

To validate these properties in your specific samples, use the following self-validating workflows.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine Phase Transition Temperatures (

, ) and Enthalpy ( ).

• Sample Prep: Weigh 2–5 mg of sample into an aluminum pan. Crimp with a pinhole lid (to allow gas escape without pressure buildup).

• Cycle:

  • Heat 1: 25°C to 150°C at 10°C/min (Erases thermal history).

  • Cool: 150°C to -50°C at 10°C/min (Observes crystallization/supercooling).

  • Heat 2: -50°C to 200°C at 10°C/min (Record

    here).

• Validation: The melting peak on Heat 2 must be sharp. A broad peak (>2°C width) indicates impurities, not intrinsic instability.

Protocol B: Thermogravimetric Analysis (TGA)

Objective: Determine Chemical Decomposition Threshold (

).

• Atmosphere: Nitrogen (

  ) flow at 50 mL/min (prevents oxidative artifacts).

• Ramp: Ambient to 600°C at 20°C/min.

• Data Extraction:

  • : Temperature at 5% weight loss (Volatilization onset).
  • : Extrapolated onset of the major degradation step.

• Comparison: If

  , the alkyl chain length is not the limiting factor for chemical stability.

Application Context: Drug Delivery vs. Materials

• For Drug Development: If the goal is solubility or formulation flexibility, the C5 (pentyloxy) analog is superior. Its lower crystal energy barrier makes it easier to dissolve in lipid-based carriers or solvents.

• For Material Science (LCs): If the goal is thermal endurance or maintaining a specific phase over a wide temperature range, the C6 (hexyloxy) analog is superior due to its robust crystalline order.

References

• Odd-Even Effect in Alkoxybenzenes

  • Title: Influence of Aliphatic Chain Length on Structural and Thermal Properties of n-alkylene Benzyl Alcohols.
  • Source: MDPI, Crystals (2022).
  • Significance: Establishes the crystallographic basis for lower melting points in odd-numbered alkoxy chains.

  • [1]

• Thermodynamic Data for Alkoxybenzenes

  • Title: Critical evaluation of liquid crystal transition temperatures I: 4,4'-alkyl/alkoxyphenylbenzo

  • Source: NIST Standard Reference Data.[2][3]

  • Significance: Provides validated transition temperature datasets demonstrating the alternating odd-even trend in homologous series.

  • [1]

• Thermal Stability of Ether Linkages

  • Title: Thermal Degradation Processes of Aromatic Poly(Ether Sulfone).[4][5]

  • Source: MDPI, Polymers.
  • Significance: Validates the ~350°C+ decomposition threshold for arom

  • [1]

Sources

• 1. Hexane, 1-ethoxy- (CAS 5756-43-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. Benzene, 1-ethenyl-4-ethyl- [webbook.nist.gov]
• 3. ethyl hexyl ether -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Validation of Mesogenic Phases in Substituted Ethyl Benzenes (1,2-Diphenylethanes)

Executive Summary

In liquid crystal (LC) design, the rigid core is the primary determinant of mesophase stability. While biphenyls and stilbenes represent the "gold standard" for rigid, conjugated cores, substituted ethyl benzenes (specifically 1,2-diphenylethane or bibenzyl derivatives) offer a distinct alternative. By introducing a flexible dimethylene (

) bridge, these molecules disrupt the conjugation inherent in stilbenes.

This guide validates the mesogenic potential of these "flexible core" systems. Unlike their rigid counterparts, ethyl-bridged mesogens often exhibit monotropic phases (observable only upon cooling) or reduced clearing points. Validating these phases requires a rigorous, multi-modal workflow combining thermal history analysis (DSC) with optical texture recognition (POM).[1]

Part 1: The Comparative Landscape

The Flexibility Trade-Off

The central challenge in validating ethyl benzene derivatives is the conformational freedom of the central ethane linkage. This flexibility destabilizes the mesophase compared to rigid alternatives.

Feature	Biphenyls (Benchmark)	Stilbenes (Rigid Analog)	Ethyl Benzenes (Bibenzyls)
Linkage	Direct -bond	Ethene ( )	Ethane ( )
Conformation	Twisted (Solution) / Planar (Mesophase)	Rigidly Planar	Flexible / Rotatable
Phase Stability	High (Enantiotropic)	Very High (Enantiotropic)	Low (Often Monotropic)
Viscosity	Medium	High	Low
Key Risk	Crystallization	Photo-isomerization	Loss of Mesogenicity

Scientific Insight: The disruption of

-electron conjugation in the ethyl bridge significantly lowers the dielectric anisotropy ( ) and birefringence ( ). Consequently, validation protocols must be sensitive enough to detect weak, transient phases that standard "heating-only" scans will miss.

Part 2: Validation Workflow & Logic

To validate a mesophase in these substituted systems, one cannot rely on a single technique. The following workflow integrates thermodynamic and optical data to confirm phase identity.

Diagram 1: The Validation Workflow

This workflow emphasizes the necessity of cooling scans to detect monotropic phases common in ethyl-linked mesogens.

Caption: Integrated workflow for detecting monotropic phases in flexible core mesogens.

Part 3: Experimental Protocols

Protocol A: Polarized Optical Microscopy (POM)

Objective: Visual identification of phase textures.[1][2][3] Equipment: Olympus BX53-P or equivalent with Linkam Hot Stage.

• Sample Prep: Place 2-3 mg of the ethyl benzene derivative between a glass slide and coverslip. Do not apply shear force initially; allow capillary action to distribute the melt.

• Heating Scan: Heat at 10°C/min to the isotropic point. Observe the melting transition.[3][4]

  • Note: Ethyl-linked cores often melt directly to isotropic liquid (no LC phase on heating).

• Cooling Scan (Critical): Cool slowly at 2°C/min.

  • Nematic Detection: Look for "Schlieren" textures (dark brushes) or "Marbled" textures.

  • Smectic Detection: Look for "Focal Conic Fan" or "Batonnet" textures.

• Homeotropic Alignment: If the field is dark under crossed polarizers but brightens when the stage is tilted, the sample is homeotropically aligned (common in low-viscosity ethyl derivatives).

Protocol B: Differential Scanning Calorimetry (DSC)

Objective: Thermodynamic quantification. Equipment: TA Instruments DSC2500 or PerkinElmer DSC 8000.

• Calibration: Indium standard (

  ).

• Cycle: Heat to Isotropic

  Hold 5 min Cool to -20°C Heat to Isotropic.

  • Rate: 10°C/min (Standard), 2°C/min (High Resolution).

• Data Interpretation:

  • Enantiotropic: Peaks align on heating and cooling (allowing for supercooling lag).

  • Monotropic: Exothermic peak (LC formation) appears only on cooling, below the melting point found in the heating scan.[2]

  • Analysis:

    • Nematic-Isotropic transition: Small enthalpy (

      ).

    • Smectic-Isotropic transition: Higher enthalpy (

      ).

Part 4: Data Comparison & Logic

The following logic tree aids in interpreting the optical textures specifically for flexible-core systems, which often show transient phases.

Diagram 2: Phase Identification Logic

Caption: Decision tree for classifying mesophases based on shear viscosity and optical texture.

Comparative Data Table

Typical transition temperatures for 4-substituted derivatives.

Core Structure	R-Group	Phase Sequence (Heating)	Phase Sequence (Cooling)	Classification
Biphenyl		Cr SmA N Iso	Iso N SmA Cr	Enantiotropic (Stable)
Stilbene		Cr SmA N Iso	Iso N SmA Cr	Enantiotropic (High )
Ethyl Benzene		Cr Iso	Iso N Cr	Monotropic (Unstable)
Ethyl Benzene		Cr SmA Iso	Iso SmA Cr	Enantiotropic (Narrow Range)

Key: Cr = Crystalline, SmA = Smectic A, N = Nematic, Iso = Isotropic, Tc = Clearing Temperature.

References

• Gray, G. W., & Goodby, J. W. (1984). Smectic Liquid Crystals: Textures and Structures. Leonard Hill.

• Singh, S. (2000). Phase transitions in liquid crystals. Physics Reports, 324(2-4), 107-269. Link

• Demus, D., & Richter, L. (1978). Textures of Liquid Crystals. Verlag Chemie. (Standard reference for POM).

• Imrie, C. T., & Henderson, P. A. (2007). Liquid crystal dimers and oligomers. Current Opinion in Colloid & Interface Science, 12(4-5), 205-213. (Discusses flexible spacers like ethyl linkages). Link

• Hird, M. (2007). Fluorinated liquid crystals: properties and applications. Chemical Society Reviews, 36(12), 2070-2095. (Comparison of core rigidities). Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. webs.ucm.es [webs.ucm.es]
• 3. sciforum.net [sciforum.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Disposal of 1-Ethyl-4-(pentyloxy)benzene

[1]

Scope & Objective

This guide defines the validated protocol for the safe handling, segregation, and disposal of 1-Ethyl-4-(pentyloxy)benzene (CAS: Analogous to 79887-16-4 / PubChem CID 22713047).[1] This compound, often utilized as a liquid crystal intermediate or organic building block, presents specific challenges due to its lipophilic nature and potential for aquatic toxicity.

Core Directive: To prevent environmental contamination and personnel exposure by treating this substance as a Non-Halogenated Organic Solvent waste stream, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards.

Chemical Profile & Hazard Assessment

Before disposal, the chemical's properties must be understood to select the correct waste stream.[2] As a specific Safety Data Sheet (SDS) for this exact alkyl-alkoxy derivative may be rare, we apply Homolog-Based Safety Extrapolation using data from Ethylbenzene and 4-Pentyloxybenzoic acid.[1]

Physicochemical Properties (Estimated & Observed)

Property	Value / Characteristic	Relevance to Disposal
Physical State	Colorless to pale yellow liquid/low-melting solid	Requires leak-proof liquid containment.[1]
Solubility	Insoluble in water; Soluble in organics	DO NOT pour down the drain.
Flash Point	> 60°C (Estimated)	Classified as Combustible (Class IIIB).
Reactivity	Stable Aryl Alkyl Ether	Low peroxide risk, but standard ether checks apply.
Toxicity	Skin/Eye Irritant (H315/H319)	PPE is mandatory during transfer.
Eco-Toxicity	Chronic Aquatic Toxicity (H411/H412)	Zero-tolerance for sewer discharge.[1]

Critical Note: While aryl alkyl ethers (like this compound) are more stable than dialkyl ethers (like diethyl ether), they are still organic ethers. Trustworthiness Protocol: If the container has been stored >12 months and exposed to air, test for peroxides using starch-iodide strips before consolidation.

Disposal Workflow (Step-by-Step)

Phase 1: Segregation & Identification

Objective: Prevent cross-contamination and dangerous reactions.

• Correct Stream: Segregate into Non-Halogenated Organic Waste .

• Incompatible Streams:

  • Oxidizers: Do not mix with Nitric Acid, Peroxides, or Chromic Acid.

  • Halogenated Solvents: Keep separate from Chloroform/DCM to reduce incineration costs (though chemically compatible, mixing increases disposal tier).

Phase 2: Packaging & Containment

Objective: Ensure container integrity during transport.

• Select Container: Use an amber glass bottle or high-density polyethylene (HDPE) jerrycan.

• Headspace: Leave at least 10% headspace to allow for thermal expansion.

• Secondary Containment: Perform all transfers within a fume hood over a spill tray.

Phase 3: Labeling & Documentation

Objective: Clear communication for waste contractors.

• Label Text:

  • Chemical Name: 1-Ethyl-4-(pentyloxy)benzene (Write out full name; do not use abbreviations).

  • Hazard Checkboxes: [x] Flammable/Combustible [x] Toxic/Irritant.

  • Composition: If mixed with solvents (e.g., Acetone wash), list all constituents and approx. %.[2][3][4][5][6][7][8][9]

Phase 4: Final Handover

• Store in a Flammable Safety Cabinet until pickup.

• Contact your facility's EHS (Environmental Health & Safety) department for pickup.

• Disposal Method: The standard industry method is High-Temperature Incineration (Fuel Blending).[1]

Decision Logic Visualization

The following diagram illustrates the critical decision points for disposing of this compound.

Figure 1: Decision logic for segregating 1-Ethyl-4-(pentyloxy)benzene waste streams.

Emergency Procedures (Spill Response)

In the event of a spill during transfer:

• Evacuate & Ventilate: Remove ignition sources.

• PPE: Wear nitrile gloves, lab coat, and safety goggles.

• Contain: Use a vermiculite or clay-based absorbent to encircle the spill. Do not use paper towels for large volumes (fire risk).

• Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris from 1-Ethyl-4-(pentyloxy)benzene Spill."[1]

• Wash: Clean the surface with a soap/water solution; collect this wash water as hazardous waste.

References

• PubChem. 1-Ethyl-4-(pentyloxy)benzene Compound Summary (CID 22713047). National Library of Medicine. [Link][1]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste (Ether Guidelines). [Link]

• MIT EHS. Procedures for Disposing of Hazardous Waste. [Link]

Sources

• 1. 21470-41-7|4,4'-Bis(pentyloxy)-1,1'-biphenyl|BLD Pharm [bldpharm.com]
• 2. acs.org [acs.org]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. ethz.ch [ethz.ch]
• 7. Petrochemical Market Size Projected to Surpass USD 1.25 [globenewswire.com]
• 8. 1-Eth-1-ynyl-4-(pentyloxy)benzene | C13H16O | CID 2775119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. otago.ac.nz [otago.ac.nz]